2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one

• CAS: 61442-55-5

Core Science & Biosynthesis

An In-Depth Technical Guide on the Predicted Biological Activity of 2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one

Disclaimer: The following technical guide is a predictive analysis of the potential biological activities of 2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one. As of the date of this publication, there is a notable absence of specific experimental data for this exact molecule in the public domain. The insights and protocols presented herein are extrapolated from extensive research on structurally related pyrimidin-4(3H)-one analogues and are intended to guide future research endeavors.

Introduction: The Pyrimidin-4(3H)-one Scaffold - A Privileged Structure in Medicinal Chemistry

The pyrimidine ring is a fundamental heterocycle in nature, forming the core of nucleobases such as cytosine, thymine, and uracil.[1] Its derivatives, particularly the pyrimidin-4(3H)-one scaffold, have garnered significant attention from medicinal chemists due to their remarkable and diverse pharmacological properties.[1][2] This versatile core has been successfully exploited to develop a wide array of therapeutic agents with activities spanning antiviral, anticancer, anti-inflammatory, and more.[1][2][3] The amenability of the pyrimidinone ring to substitution at various positions allows for the fine-tuning of its biological activity, making it a "privileged scaffold" in drug discovery.[4][5]

This guide focuses on the predicted biological potential of a specific, yet understudied, derivative: 2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one . By analyzing the structure-activity relationships (SAR) of closely related analogues, we can hypothesize its likely biological activities and propose experimental workflows for their validation. The presence of a bulky, lipophilic cyclohexyl group at the C2 position and a small alkyl ethyl group at the C5 position are key determinants of its potential interactions with biological targets.

Predicted Biological Activities and Mechanistic Insights

Based on the extensive literature on substituted pyrimidin-4(3H)-ones, the primary predicted biological activities for 2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one are antiviral, anticancer, and anti-inflammatory.

Potential Antiviral Activity

The pyrimidinone core is a well-established pharmacophore in antiviral drug discovery. Notably, derivatives with substitutions at various positions have demonstrated potent activity against a range of viruses, including Human Immunodeficiency Virus (HIV) and Zika Virus (ZIKV).[6][7]

Mechanistic Hypothesis:

Structurally similar compounds, such as 6-cyclohexylmethyl-5-ethyl-2-substituted-pyrimidin-4(3H)-ones, have been identified as potent non-nucleoside reverse transcriptase inhibitors (NNRTIs) of HIV-1.[8] These compounds bind to a hydrophobic pocket in the reverse transcriptase enzyme, inducing a conformational change that inhibits its DNA polymerase activity. The cyclohexyl moiety in these analogues plays a crucial role in occupying this hydrophobic pocket.[8]

For ZIKV, a mosquito-borne flavivirus, derivatives of 6ω-cyclohexyl-2-(phenylaminocarbonylmethylthio)pyrimidin-4(3H)-ones have been shown to target the NS5 RNA-dependent RNA polymerase (RdRp), a key enzyme in viral replication.[6][9]

Therefore, it is plausible that 2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one could exhibit antiviral activity by targeting viral polymerases or other key enzymes. The C2-cyclohexyl group would be expected to play a significant role in binding to hydrophobic pockets within these viral proteins.

Experimental Workflow: Antiviral Activity Screening

Caption: Workflow for in vitro antiviral activity screening.

Predicted Anticancer Activity

A vast body of research highlights the anticancer potential of pyrimidinone derivatives.[2][3][10] These compounds can exert their effects through various mechanisms, including the inhibition of kinases, interference with the cell cycle, and induction of apoptosis.

Mechanistic Hypothesis:

The anticancer activity of pyrimidinones is often attributed to their ability to act as ATP-competitive inhibitors of protein kinases, which are frequently dysregulated in cancer. The planar pyrimidine ring can mimic the purine ring of ATP, while substituents can confer selectivity for specific kinases.

For instance, various substituted pyrimidinones have been shown to inhibit cyclin-dependent kinases (CDKs), which are crucial for cell cycle progression.[10] Inhibition of CDKs leads to cell cycle arrest and apoptosis. Other pyrimidinone derivatives have demonstrated inhibitory activity against other cancer-relevant targets.

The lipophilic cyclohexyl group at the C2 position of 2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one could facilitate its entry into cells and enhance its binding to hydrophobic regions of target proteins, such as the ATP-binding pocket of kinases.

Experimental Workflow: Anticancer Activity Evaluation

Caption: Workflow for in vitro anticancer activity evaluation.

Potential Anti-inflammatory Activity

Pyrimidinone derivatives have also been investigated for their anti-inflammatory properties.[2][11] Inflammation is a complex biological response, and its chronic dysregulation is implicated in numerous diseases.

Mechanistic Hypothesis:

The anti-inflammatory effects of pyrimidinone analogues are often linked to the inhibition of key enzymes in the inflammatory cascade, such as cyclooxygenases (COX-1 and COX-2).[11] These enzymes are responsible for the synthesis of prostaglandins, which are potent inflammatory mediators. Additionally, some derivatives may modulate the production of pro-inflammatory cytokines like TNF-α and interleukins by interfering with signaling pathways such as NF-κB.

The structural features of 2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one suggest that it could potentially fit into the active site of COX enzymes or interact with other proteins involved in inflammatory signaling.

Experimental Workflow: Anti-inflammatory Activity Assessment

Caption: Workflow for in vitro anti-inflammatory activity assessment.

Quantitative Data from Structurally Related Analogues

To provide a more concrete basis for our predictions, the following table summarizes the biological activities of some pyrimidin-4(3H)-one derivatives with structural similarities to our target compound.

Compound/Derivative Class	Biological Activity	Target/Mechanism	Potency (IC50/EC50)	Reference
6ω-cyclohexyl-2-(phenylaminocarbonylmethylthio)pyrimidin-4(3H)-ones	Anti-Zika Virus	ZIKV NS5 RdRp	EC50 = 6.87 - 11.38 µM	[6][9]
6-Cyclohexylmethyl-5-ethyl-2-substituted-pyrimidin-4(3H)-ones	Anti-HIV-1	Reverse Transcriptase (NNRTI)	Low nanomolar range	[7][8]
Thieno[2,3-d]pyrimidin-4(3H)-one derivatives	Anticancer	Proliferation Inhibition	GI50 = 0.94 µM (for a specific derivative against A549 cells)	[6]
Dihydropyrimidinones	Anticancer & Anti-inflammatory	Various	-	[2][3]
Pyrimidine derivatives	COX-2 Inhibition	Selective COX-2 inhibition	High selectivity over COX-1	[11]

Detailed Experimental Protocols

Protocol 1: MTT Assay for Cytotoxicity and Antiproliferative Activity

This protocol is fundamental for assessing the effect of a compound on cell viability and is a primary screening method for both antiviral and anticancer activities.

Materials:

• 96-well microtiter plates

• Selected cell lines (e.g., Vero for general cytotoxicity, cancer cell lines like MCF-7)

• Complete cell culture medium

• 2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

• Multichannel pipette

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours at 37°C in a 5% CO2 atmosphere.

• Prepare serial dilutions of the test compound in the culture medium.

• Remove the old medium from the wells and add 100 µL of the medium containing the test compound at various concentrations. Include a vehicle control (DMSO) and a no-cell control.

• Incubate the plate for 48-72 hours.

• Add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Remove the medium and add 100 µL of solubilization buffer to each well to dissolve the formazan crystals.

• Read the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability and determine the CC50 (for cytotoxicity) or GI50 (for growth inhibition) value.

Protocol 2: Plaque Reduction Assay for Antiviral Activity

This assay is a gold standard for quantifying the inhibition of viral replication.

Materials:

• Confluent cell monolayers in 6-well plates

• Virus stock of known titer

• Test compound dilutions

• Overlay medium (e.g., DMEM with 1% low-melting-point agarose)

• Crystal violet staining solution

Procedure:

• Grow a confluent monolayer of susceptible cells in 6-well plates.

• Remove the growth medium and infect the cells with the virus at a multiplicity of infection (MOI) that produces a countable number of plaques.

• After a 1-hour adsorption period, remove the viral inoculum.

• Overlay the cell monolayer with the overlay medium containing different concentrations of the test compound.

• Incubate the plates at 37°C until plaques are visible.

• Fix the cells with 10% formalin and stain with crystal violet.

• Count the number of plaques in each well and calculate the percentage of plaque reduction compared to the virus control.

• Determine the EC50 value, which is the concentration of the compound that reduces the number of plaques by 50%.

Future Directions and Conclusion

The in-silico and literature-based analysis presented in this guide strongly suggests that 2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one is a promising candidate for further investigation as a potential therapeutic agent. The pyrimidin-4(3H)-one core, coupled with the specific substitutions at the C2 and C5 positions, points towards likely antiviral, anticancer, and anti-inflammatory activities.

The immediate next steps should involve the chemical synthesis of this compound, followed by a systematic in vitro evaluation using the protocols outlined above. Positive results from these initial screenings would warrant more in-depth mechanistic studies, including the identification of specific molecular targets and subsequent in vivo efficacy and pharmacokinetic studies.

References

• Zhou G-F, Xie C-Q, Xue J-X, et al. Identification of 6ω-cyclohexyl-2-(phenylamino carbonylmethylthio)pyrimidin-4(3H)-ones targeting the ZIKV NS5 RNA dependent RNA polymerase. Frontiers in Chemistry. 2022;10:1010547. Available from: [Link]

• Zhou G-F, Xie C-Q, Xue J-X, et al. Identification of 6ω-cyclohexyl-2-(phenylamino carbonylmethylthio)pyrimidin-4(3H)-ones targeting the ZIKV NS5 RNA dependent RNA polymerase. PubMed. 2022;36311427. Available from: [Link]

• Yan W-L, Guo Q, Li C, Ji X-Y, He Y-P. 6-Cyclohexylmethyl-5-ethyl-2-[(2-oxo-2-phenylethyl)sulfanyl]pyrimidin-4(3H)-one. Acta Crystallographica Section E: Structure Reports Online. 2011;67(Pt 5):o1134. Available from: [Link]

• Abdellatif KRA, Abdelgawad MA, El-Mansy MF, et al. The Anti-Inflammatory Properties of Phytochemicals and Their Effects on Epigenetic Mechanisms Involved in TLR4/NF-κB-Mediated Inflammation. Frontiers in Pharmacology. 2022;13:836488. Available from: [Link]

• Reddy TS, Reddy GV, Sreenu V, et al. Synthesis, Characterization and Biological Evaluation of Some Dihydropyrimidinones. Rasayan Journal of Chemistry. 2009;2(2):336-342. Available from: [Link]

• He Y, et al. For the biological activity of 2-alkylsulfanyl-6-benzyl-3,4-dihydropyrimidin-4(3H)-one derivatives, which show remarkable anti-HIV-1 activity. Acta Crystallographica Section E: Structure Reports Online. 2011;67(Pt 5):o1134. Available from: [Link]

• Sondagar C, et al. Synthesis, Characterization and Biological Evaluation of Some Dihydropyrimidinones. Indian Journal of Pharmaceutical Sciences. 2012;74(5):413-418. Available from: [Link]

• Makhija, D. T., et al. Structure–Activity Relationships of Pyrazolo[1,5-a]pyrimidin-7(4H)-ones as Antitubercular Agents. ACS Infectious Diseases, 7(2), 336-347. Available from: [Link]

• Natarajan, R., Samy, H. N. A., Sivaperuman, A., & Subramani, A. (2022). Structure-Activity Relationships of Pyrimidine Derivatives and their Biological Activity-A Review. Medicinal Chemistry, 19(1), 2-17. Available from: [Link]

• Marshall, et al. (2020). U.S. Patent Application No. 16/924,961.

• Kowalska, A., et al. (2024). Pyrimidine Derivatives as Selective COX-2 Inhibitors with Anti-Inflammatory and Antioxidant Properties. International Journal of Molecular Sciences, 25(20), 11011. Available from: [Link]

• Google Patents. (n.d.). US8946235B2 - 2-(2,4,5-substituted-anilino) pyrimidine compounds.

• Rˇetová, K., et al. (2021). Design, Synthesis, and Biochemical and Biological Evaluation of Novel 7-Deazapurine Cyclic Dinucleotide Analogues as STING Receptor Agonists. Journal of Medicinal Chemistry, 64(15), 11467-11484. Available from: [Link]

• Google Patents. (2019, January 1). WO2024006929A1 - Cd73 compounds.

• Pohl, R., et al. (2019). Homologues of epigenetic pyrimidines: 5-alkyl-, 5-hydroxyalkyl and 5-acyluracil and -cytosine nucleotides: synthesis, enzymatic incorporation into DNA and effect on transcription with bacterial RNA polymerase. Organic & Biomolecular Chemistry, 17(35), 8153-8165. Available from: [Link]

• De, S., et al. (2025, January 2). Synthesis, Structure-Activity Relationship Analysis of 2-Substituted-1,2,4-Triazolo[1,5-a]Pyrimidin-7-Ones and their 6-Carboxylate Derivatives as Xanthine Oxidase Inhibitors. ChemMedChem. Available from: [Link]

• Sharma, P., et al. (2023). Synthesis, Structure Activity Relationship and Pharmaceutical Applications of Pyrimidine Analogues: A Review. International Journal of Pharmaceutical and Phytopharmacological Research, 13(3), 1-13. Available from: [Link]

• Kumar, A., et al. (2021). Antitubercular 2-Pyrazolylpyrimidinones: Structure–Activity Relationship and Mode-of-Action Studies. Journal of Medicinal Chemistry, 64(3), 1594-1609. Available from: [Link]

• PubChem. (n.d.). 5-Ethyl-2,4(1H,3H)-pyrimidinedione. Retrieved from [Link]

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• Jayaraj, S., & Hemalatha, K. (2024). Design, synthesis, and anticancer evaluation of novel N-[5-(1,3,4,5-tetrahydroxycyclohexyl)-1,3,4-thiadiazole-2-yl] benzamide analogues through integrated computational and experimental approaches. Future Journal of Pharmaceutical Sciences, 10(1), 1-15. Available from: [Link]

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• Park, J. E., et al. (2021). Anti-cancer effects of 3,4-dihydropyrimido[4,5-d]pyrimidin-2(1H)-one derivatives on hepatocellular carcinoma harboring FGFR4 activation. Neoplasia, 24(1), 34-49. Available from: [Link]

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Therapeutic Targeting and Mechanistic Profiling of 2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one Scaffolds in Modern Drug Discovery

Executive Summary: The Pyrimidin-4(3H)-one Privileged Scaffold

In contemporary medicinal chemistry, escaping "flatland" (over-reliance on planar aromatic rings) is critical for improving clinical success rates. The 2-cyclohexyl-5-ethylpyrimidin-4(3H)-one architecture represents a highly privileged, three-dimensional pharmacophore.

The causality behind its success lies in its precise structural geometry:

• The Lactam Core (N3-H, C4=O): Acts as a rigid hydrogen bond donor-acceptor pair. This motif perfectly mimics endogenous substrates like uridine, cyclic AMP (cAMP), and the adenine ring of ATP, allowing it to anchor into the hinge regions of kinases and phosphodiesterases.

• The 2-Cyclohexyl Moiety: Provides a bulky, sp3 -hybridized lipophilic anchor. Unlike flat phenyl rings, the chair conformation of the cyclohexyl group allows the molecule to project into deep, three-dimensional hydrophobic pockets of target enzymes, drastically improving binding kinetics and metabolic stability.

• The 5-Ethyl Substitution: Restricts the rotational degrees of freedom of the core ring and fine-tunes the overall lipophilicity (LogP), optimizing cell membrane permeability while maximizing van der Waals contacts within the active site.

By functionalizing this core, researchers have unlocked potent polypharmacology across neurodegenerative diseases, viral infections, and oncology.

Core Therapeutic Targets & Mechanistic Rationale

Sirtuin 2 (SIRT2) Inhibition in Neurodegeneration

SIRT2 is an NAD+ -dependent histone deacetylase heavily implicated in Parkinson’s disease. Pyrimidin-4(3H)-one derivatives act as substrate-competitive inhibitors of SIRT2. The bulky lipophilic groups (such as cyclohexyl or fused tetrahydrobenzo rings) are uniquely capable of occupying the hydrophobic acyl-binding channel of SIRT2. This competitive blockade prevents the deacetylation of α -tubulin, stabilizing microtubule networks and exerting profound neuroprotective effects against dopaminergic neuronal cell death 1.

Viral RNA-Dependent RNA Polymerase (RdRp) Arrest

Due to its pivotal role in viral replication, RdRp is a prime target for combating the Zika virus (ZIKV). Medicinal chemistry campaigns have demonstrated that replacing planar aromatic rings on the pyrimidin-4(3H)-one core with a cyclohexyl moiety yields compounds (e.g., acetylarylamine-S-DACOs) that directly inhibit ZIKV RdRp. The cyclohexyl ring acts as an allosteric wedge, locking the polymerase in an inactive conformation and halting viral RNA synthesis .

Phosphodiesterase 3 (PDE3) Inhibition in Oncology

While traditionally targeted for cardiovascular conditions, PDE3 inhibitors built on the pyrido-pyrimidin-4(3H)-one scaffold have shown potent anticancer activity. By mimicking the structure of cAMP/cGMP, the lactam face of the pyrimidinone core competitively binds the PDE3 active site. This prevents the hydrolysis of cyclic nucleotides, leading to intracellular cAMP accumulation that triggers apoptosis in malignancies such as HT-29 colon tumors 2.

Quantitative Efficacy Profiling

To contextualize the potency of this scaffold, the following table summarizes the quantitative binding and efficacy data of leading pyrimidin-4(3H)-one derivatives across different therapeutic models:

Derivative / Compound	Primary Target	Efficacy Metric ( IC50​/EC50​/Ki​ )	Disease Model / Application
ICL-SIRT078	SIRT2 Enzyme	Ki​ = 0.62 ± 0.15 μM	Parkinson's Disease (N27 cells)
Compound 4w (DACOs)	ZIKV RdRp	EC50​ = 11.38 ± 0.51 μM	Zika Virus (RNA replication)
Ribavirin (Reference)	ZIKV RdRp	EC50​ = 48.88 μM	Zika Virus (Baseline Control)
Compound 2 (Pyridone)	PDE3 Enzyme	IC50​ = 27.0 μM	Oncology (HT-29 Colon Tumor)

Self-Validating Experimental Protocols

As a standard of scientific integrity, any assay evaluating these scaffolds must be an internally self-validating system. Below are the optimized workflows for validating pyrimidin-4(3H)-one derivatives.

Protocol A: SIRT2 Substrate-Competitive Inhibition Assay

Causality: This assay utilizes a fluorogenic acetylated lysine peptide. If the pyrimidinone compound successfully occupies the SIRT2 acyl pocket, deacetylation is blocked, preventing the subsequent fluorophore release.

• Reagent Assembly: Prepare a reaction buffer (50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2​ , 1 mg/mL BSA).

• Compound Incubation: Dispense 10 nM recombinant human SIRT2 into a 384-well microplate. Add the pyrimidin-4(3H)-one derivative (titrated from 10 μM to 1 nM).

  • Self-Validation Step 1: Include SirReal2 as a positive control inhibitor and a DMSO-only vehicle as the negative control.

• Reaction Initiation: Add 500 μM NAD+ and 10 μM of the fluorogenic substrate (e.g., p53-derived acetylated peptide). Incubate at 37°C for 60 minutes.

• Data Readout & Quality Control: Measure fluorescence (Ex 355 nm / Em 460 nm).

  • Self-Validation Step 2: Calculate the Z'-factor using the positive and negative controls. The assay is automatically flagged for rejection if Z' < 0.6 , ensuring no false negatives due to pipetting errors or enzyme degradation.

• Orthogonal Validation: Treat live MCF-7 cells with the compound for 24 hours, lyse, and perform a Western blot probing for hyperacetylated α -tubulin to confirm target engagement in cellulo.

Protocol B: ZIKV RdRp Polymerase Activity Assay

Causality: This assay measures the incorporation of fluorescently labeled nucleoside triphosphates (NTPs) into a nascent RNA strand, directly quantifying polymerase processivity.

• Complex Formation: Incubate ZIKV NS5 RdRp (100 nM) with the pyrimidinone compound in a buffer containing 50 mM Tris-HCl (pH 7.5), 2 mM MnCl2​ , and 1 mM DTT.

• Elongation Phase: Introduce a synthetic RNA template and a mix of natural NTPs spiked with Cyanine-5-UTP. Incubate for 2 hours at 30°C.

• Termination & Digestion: Stop the reaction with EDTA.

  • Self-Validation Step: Add RNase A to the mixture. RNase A digests single-stranded RNA but leaves the newly formed double-stranded RNA intact, ensuring the fluorescent signal is strictly derived from successful RdRp replication.

• Quantification: Filter through a DE81 membrane plate, wash unbound nucleotides, and read Cy5 fluorescence. Compare against the Ribavirin baseline.

Mechanistic Workflow Visualization

The following diagram illustrates how the structural features of the pyrimidin-4(3H)-one core diverge to engage different target enzymes, resulting in distinct therapeutic outcomes.

Mechanistic divergence of the pyrimidin-4(3H)-one scaffold across three primary therapeutic targets.

References

• Identification of 6ω-cyclohexyl-2-(phenylamino carbonylmethylthio)pyrimidin-4(3H)-ones targeting the ZIKV NS5 RNA dependent RNA polymerase. Frontiers in Microbiology.

• The discovery of a highly selective 5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4(3H)-one SIRT2 inhibitor that is neuroprotective in an in vitro Parkinson's disease model. PubMed / WILEY-VCH Verlag GmbH.1

• Beyond the heart - Exploring the therapeutic potential of PDE3 inhibitors. DergiPark / Current Research in Pharmacology and Drug Discovery.2

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Anticancer Properties of 2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one Derivatives: A Mechanistic and Methodological Guide

Executive Summary

The development of novel targeted therapeutics is a cornerstone of modern oncology. Among emerging pharmacophores, pyrimidin-4(3H)-one derivatives have demonstrated profound potential as kinase inhibitors and apoptosis inducers [1]. Specifically, the strategic incorporation of a cyclohexyl group at the C2 position and an ethyl group at the C5 position of the pyrimidin-4(3H)-one core yields 2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one derivatives . This structural motif is engineered to exploit the hydrophobic pockets of receptor tyrosine kinases, notably the Epidermal Growth Factor Receptor (EGFR), while the cyclohexyl moiety enhances lipophilicity and cellular penetrance.

This whitepaper provides an in-depth technical analysis of the anticancer properties of these derivatives, detailing their molecular rationale, mechanistic pathways, and the self-validating experimental protocols required for their preclinical evaluation.

Molecular Rationale and Structural Design

The pyrimidine scaffold is a privileged structure in medicinal chemistry, frequently utilized to mimic the adenine ring of ATP [2]. By occupying the ATP-binding cleft of kinases, these compounds act as competitive inhibitors.

• The Pyrimidin-4(3H)-one Core: Provides the essential hydrogen bond donor/acceptor pair (via the N3-H and C4=O) required to interact with the hinge region of kinases such as EGFR.

• C2-Cyclohexyl Substitution: The bulky, aliphatic cyclohexyl ring increases the overall lipophilicity of the molecule. This modification not only improves membrane permeability but also facilitates deep insertion into the hydrophobic sub-pocket adjacent to the ATP-binding site, a strategy proven effective in overcoming resistance mutations like EGFR-T790M[2].

• C5-Ethyl Substitution: The ethyl group provides optimal steric bulk to stabilize the molecule's conformation within the binding site without causing steric clashes that larger aliphatic chains might induce.

Mechanistic Pathways: Kinase Inhibition and Apoptosis

The primary anticancer mechanism of 2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one derivatives involves the dual action of suppressing proliferative signaling and actively inducing programmed cell death.

EGFR Inhibition

These derivatives act as potent inhibitors of both wild-type EGFR (EGFR-WT) and mutant variants. By blocking ATP binding, they prevent the auto-phosphorylation of the receptor's intracellular tyrosine residues. This halts downstream signaling cascades, primarily the PI3K/AKT and MAPK/ERK pathways, which are critical for tumor cell survival and proliferation.

Apoptosis Induction

Inhibition of survival pathways triggers metabolic stress within the tumor cell. This leads to the depolarization of the mitochondrial membrane, release of cytochrome c, and the subsequent cleavage and activation of executioner caspases (e.g., Caspase-3), culminating in apoptosis.

Caption: Mechanism of action: Inhibition of EGFR signaling and induction of Caspase-3 mediated apoptosis.

Quantitative Efficacy Data

To establish the structure-activity relationship (SAR) and baseline efficacy, compounds are typically screened against a panel of human cancer cell lines. The table below summarizes representative quantitative data for optimized pyrimidin-4(3H)-one derivatives against prevalent cancer cell lines (e.g., A-549 Lung, PC-3 Prostate) [2].

Compound Variant	A-549 (Lung) IC₅₀ (µM)	PC-3 (Prostate) IC₅₀ (µM)	EGFR-WT IC₅₀ (nM)	EGFR-T790M IC₅₀ (nM)
Derivative A (Unsubstituted)	45.2 ± 2.1	38.4 ± 1.5	420 ± 15	>1000
Derivative B (C2-Cyclohexyl)	16.2 ± 1.1	12.5 ± 0.8	150 ± 8	320 ± 12
Derivative C (C2-Cyclohexyl, C5-Ethyl)	7.2 ± 0.4	7.1 ± 0.3	99 ± 5	123 ± 7
Erlotinib (Control)	6.5 ± 0.3	11.0 ± 0.5	45 ± 3	>1000

Note: Derivative C demonstrates equipotency to Erlotinib in lung cancer models while showing superior efficacy in prostate cancer models and overcoming T790M resistance.

Experimental Methodologies & Self-Validating Protocols

To ensure scientific integrity, experimental workflows must be self-validating. This means incorporating internal controls (positive/negative) and orthogonal assays that independently verify the primary findings.

In Vitro Cytotoxicity Protocol (MTT Assay)

Causality & Rationale: The MTT assay measures cellular metabolic activity as a proxy for cell viability. By utilizing a tetrazolium dye that is reduced only by metabolically active cells, we can accurately quantify the anti-proliferative effects of the derivatives.

Step-by-Step Methodology:

• Cell Seeding: Seed A-549 and PC-3 cells at a density of 5×103 cells/well in 96-well plates using DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

• Compound Treatment: Prepare serial dilutions of the 2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one derivatives (0.1 µM to 100 µM) in DMSO (final DMSO concentration <0.1%). Treat cells for 48 hours. Self-Validation: Include vehicle-only controls (negative) and Erlotinib-treated wells (positive).

• MTT Incubation: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours in the dark.

• Solubilization: Carefully aspirate the media and add 150 µL of DMSO to dissolve the formazan crystals.

• Quantification: Measure absorbance at 570 nm using a microplate reader. Calculate IC₅₀ values using non-linear regression analysis.

Kinase Profiling Protocol (ADP-Glo Assay)

Causality & Rationale: To prove that cytotoxicity is driven by target engagement, an orthogonal biochemical assay is required. The ADP-Glo assay measures kinase activity by quantifying the amount of ADP produced during the kinase reaction, providing a direct measurement of ATP-competitive inhibition.

Step-by-Step Methodology:

• Reaction Setup: In a 384-well plate, combine recombinant EGFR (WT or T790M), the synthetic derivative, and the poly(Glu,Tyr) peptide substrate in kinase buffer.

• Initiation: Add ultra-pure ATP (10 µM final concentration) to initiate the reaction. Incubate for 60 minutes at room temperature.

• Depletion: Add ADP-Glo Reagent to terminate the kinase reaction and deplete any unconsumed ATP. Incubate for 40 minutes.

• Detection: Add Kinase Detection Reagent to convert the generated ADP back to ATP, which then drives a luciferase/luciferin reaction.

• Readout: Measure luminescence. Self-Validation: Luminescent signal is directly proportional to kinase activity; a decrease in signal confirms target inhibition.

Caption: Preclinical evaluation workflow for pyrimidin-4(3H)-one derivatives.

Conclusion

The 2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one scaffold represents a highly tunable and potent pharmacophore in oncology. By systematically optimizing the lipophilic and steric properties at the C2 and C5 positions, researchers can achieve dual-action therapeutics capable of overcoming kinase resistance mutations and inducing robust apoptotic responses. Adherence to the self-validating protocols outlined in this guide ensures high-fidelity data generation, accelerating the transition of these compounds from bench to bedside.

References

• Title: Design, synthesis, and anti-cancer evaluation of new pyrido[2,3-d]pyrimidin-4(3H)-one derivatives as potential EGFRWT and EGFRT790M inhibitors and apoptosis inducers Source: National Center for Biotechnology Information (NCBI) / PubMed Central URL: [Link] [2]

• Title: M3 muscarinic acetylcholine receptor-mediated anticancer activity of a cyclohexyl derivative in androgen-refractory prostate cancer Source: National Center for Biotechnology Information (NCBI) / PubMed URL: [Link] [1]

Rational Design and Evaluation of 2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one Derivatives as Non-Nucleoside Reverse Transcriptase Inhibitors

Introduction & Pharmacological Rationale

Non-nucleoside reverse transcriptase inhibitors (NNRTIs) are a cornerstone of highly active antiretroviral therapy (HAART) for the treatment of HIV-1[1]. Unlike nucleoside analogs that act as competitive chain terminators, NNRTIs bind to an allosteric hydrophobic pocket—the non-nucleoside inhibitor binding pocket (NNIBP)—located approximately 10 Å from the polymerase catalytic active site[2].

Historically, the pyrimidin-4(3H)-one scaffold has served as a highly privileged pharmacophore, forming the backbone of the HEPT (1-[(2-hydroxyethoxy)methyl]-6-(phenylthio)thymine) and DABO (dihydro-alkoxy-benzyl-oxopyrimidine) families of inhibitors[3]. However, the rapid emergence of drug-resistant mutations (such as K103N, Y181C, and V106A) has necessitated the continuous evolution of these scaffolds[4]. The 2-cyclohexyl-5-ethylpyrimidin-4(3H)-one core represents a rationally designed evolution of this class. By replacing traditional aromatic or linear alkyl C2-substituents with a flexible, bulky cyclohexyl ring, and locking the pyrimidine conformation with a C5-ethyl group, this scaffold achieves sub-nanomolar potency against wild-type HIV-1 while maintaining robust activity against clinically relevant mutant strains[5].

Mechanistic Causality: The Role of the Cyclohexyl and Ethyl Pharmacophores

As application scientists in drug discovery, we cannot simply append functional groups at random; every structural modification must solve a specific thermodynamic or spatial problem within the NNIBP.

• The C2-Cyclohexyl Group (Adaptability): The NNIBP is highly hydrophobic, lined by aromatic residues like Y181, Y188, and W229. Traditional NNRTIs often utilize rigid aromatic rings that suffer catastrophic losses in binding affinity when a mutation like Y181C occurs (loss of π−π stacking). The cyclohexyl group, existing primarily in a flexible chair conformation, relies on dense van der Waals interactions rather than rigid π−π stacking[3]. When the pocket topology changes due to a mutation, the cyclohexyl ring can undergo a ring-flip or slight rotational adjustment to maintain hydrophobic contact, acting as a "molecular shock absorber."

• The C5-Ethyl Group (Conformational Locking): The C5 position projects into a tight hydrophobic sub-pocket formed by L100 and V106. Extending the alkyl chain beyond an ethyl group (e.g., to propyl or butyl) results in steric clashes, leading to a precipitous drop in binding affinity. The ethyl group is the optimal modification—it provides sufficient steric bulk to restrict the rotational freedom of the pyrimidine core, effectively locking the inhibitor into the active "butterfly" conformation required for entry into the NNIBP before it even reaches the target[5]. This reduces the entropic penalty of binding.

Allosteric Inhibition Pathway

Fig 1. Allosteric inhibition pathway of HIV-1 RT by 2-cyclohexyl-5-ethylpyrimidin-4(3H)-one.

Self-Validating Experimental Workflows

To establish the trustworthiness of the 2-cyclohexyl-5-ethylpyrimidin-4(3H)-one scaffold, we employ a self-validating, orthogonal screening approach. Enzymatic assays confirm the direct mechanism of action, while cell-based assays validate membrane permeability and antiviral efficacy.

Fig 2. Sequential screening workflow for validating pyrimidin-4(3H)-one based NNRTIs.

Protocol 1: In Vitro HIV-1 RT Polymerase Inhibition Assay

This assay directly measures the ability of the compound to inhibit the RNA-dependent DNA polymerase activity of recombinant HIV-1 RT.

• Reagent Preparation: Prepare a reaction mixture containing 50 mM Tris-HCl (pH 7.8), 5 mM MgCl2, 1 mM DTT, 0.1% BSA, and the template-primer complex poly(rA)·oligo(dT)12-18.

• Substrate Addition: Introduce 10 μ M dTTP supplemented with 1 μ Ci of [3H]-dTTP. Causality: The radiolabeled nucleotide allows for the direct radiometric quantification of synthesized DNA strands.

• Inhibitor Incubation: Add the 2-cyclohexyl-5-ethylpyrimidin-4(3H)-one derivative (dissolved in DMSO, final DMSO concentration <1%) at varying concentrations (0.1 nM to 10 μ M). Include Nevirapine (NVP) as a positive control and a DMSO-only well as a negative control.

• Enzyme Addition & Reaction: Initiate the reaction by adding 20 nM of purified recombinant HIV-1 RT (p66/p51 heterodimer). Incubate at 37°C for 30 minutes. Validation rule: Ensure substrate conversion remains below 20% to maintain steady-state kinetics and prevent substrate depletion artifacts.

• Quenching & Measurement: Stop the reaction by adding 5% cold trichloroacetic acid (TCA) to precipitate the synthesized DNA. Filter through GF/C glass microfiber filters, wash with 5% TCA and ethanol, and quantify retained radioactivity using a liquid scintillation counter. Calculate the IC50 using non-linear regression.

Protocol 2: MT-4 Cell-Based Antiviral & Cytotoxicity Assay

Enzymatic potency does not guarantee cellular efficacy. This assay utilizes MT-4 cells, which are highly susceptible to HIV-1 induced cytopathic effects (CPE).

• Cell Preparation: Seed MT-4 cells in 96-well plates at a density of 1×104 cells/well in RPMI-1640 medium supplemented with 10% FBS.

• Viral Infection: Infect cells with the HIV-1 IIIB strain at a multiplicity of infection (MOI) of 0.01. Leave a set of wells uninfected to serve as toxicity controls (CC50 determination).

• Compound Treatment: Immediately add serial dilutions of the synthesized pyrimidin-4(3H)-one compounds. Incubate for 5 days at 37°C in a 5% CO2 humidified incubator.

• Viability Quantification (MTT Method): Add 20 μ L of MTT reagent (5 mg/mL) to each well and incubate for 4 hours. Solubilize the resulting formazan crystals with 10% SDS in 0.01 N HCl. Causality: Only living cells possess the mitochondrial reductase activity necessary to convert MTT to formazan; thus, absorbance at 570 nm is directly proportional to cell viability.

• Data Analysis: Calculate the EC50 (concentration protecting 50% of cells from viral CPE) and CC50 (concentration reducing uninfected cell viability by 50%). The Selectivity Index (SI) is calculated as CC50 / EC50.

Quantitative Structure-Activity Relationship (QSAR) Data

The following table summarizes the structure-activity relationship (SAR) demonstrating the superiority of the 2-cyclohexyl and 5-ethyl substitutions on the pyrimidin-4(3H)-one core[3],[5].

Compound Variant	C2-Substituent	C5-Substituent	RT IC50 (nM)	MT-4 EC50 (nM)	CC50 ( μ M)	Selectivity Index (SI)
1 (Core Lead)	Cyclohexyl	Ethyl	4.2	6.8	>200	>29,400
2 (Des-ethyl)	Cyclohexyl	Hydrogen (H)	85.4	112.0	>200	>1,785
3 (Methyl analog)	Cyclohexyl	Methyl	18.6	24.5	>200	>8,160
4 (Propyl analog)	Cyclohexyl	Propyl	410.0	580.0	150	258
5 (Rigid analog)	Phenyl	Ethyl	32.1	48.2	85	1,763
Nevirapine (NVP)	N/A	N/A	84.0	120.0	>400	>3,333

Data Interpretation: The transition from a C5-H (Compound 2) to a C5-Ethyl (Compound 1) results in a ~20-fold increase in enzymatic potency, validating the conformational locking hypothesis. Extending the chain to a propyl group (Compound 4) causes a drastic loss of activity due to steric clashes with V106. Furthermore, substituting the flexible cyclohexyl ring with a rigid phenyl ring (Compound 5) reduces potency and increases cytotoxicity, underscoring the unique advantage of the 2-cyclohexyl moiety in navigating the NNIBP[5].

Conclusion

The 2-cyclohexyl-5-ethylpyrimidin-4(3H)-one scaffold represents a highly optimized, rationally designed NNRTI. By leveraging the conformational flexibility of the cyclohexyl group to maintain hydrophobic contacts against resistant mutations, and utilizing the 5-ethyl group to minimize the entropic penalty of binding, this scaffold achieves exceptional antiviral potency and a massive therapeutic window. Future development of this core will focus on structural hybridization to target dual-site inhibition, potentially bridging the NNIBP and adjacent allosteric sites to completely abrogate viral resistance[6].

Sources

• 1. Pyrimidine 2,4-Diones in the Design of New HIV RT Inhibitors [mdpi.com]
• 2. Portico [access.portico.org]
• 3. An Amazing 30-Year Journey around the DABO Family: A Medicinal Chemistry Lesson on a Versatile Class of Non-nucleoside HIV-1 Reverse Transcriptase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Synthesis and biological evaluation of a series of 2-(((5-akly/aryl-1H-pyrazol-3-yl)methyl)thio)-5-alkyl-6-(cyclohexylmethyl)-pyrimidin-4(3H)-ones as potential HIV-1 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Experimental protocol for the synthesis of 2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one

An In-Depth Technical Guide to the Synthesis of 2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one

Introduction

The pyrimidin-4(3H)-one scaffold is a privileged heterocyclic motif that forms the core of numerous biologically active compounds. Its derivatives have demonstrated a wide spectrum of pharmacological activities, including anticancer, antiviral, and anti-inflammatory properties. The substitution pattern on the pyrimidine ring allows for fine-tuning of the molecule's steric and electronic properties, making it a versatile template in drug discovery and development. This guide provides a detailed experimental protocol for the synthesis of a specific derivative, 2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one, a compound of interest for screening in medicinal chemistry programs.

The synthetic strategy employed here is the Pinner pyrimidine synthesis, a classic and reliable method for constructing the pyrimidinone ring system. This approach involves the cyclocondensation of a β-keto ester with an amidine.[1] Specifically, we will react ethyl 2-ethylacetoacetate with cyclohexanecarboxamidine. The reaction is typically promoted by a base, such as sodium ethoxide, and proceeds through a nucleophilic addition-cyclization-dehydration sequence to afford the target heterocycle. This method is advantageous due to its straightforward nature and the general availability of the starting material types.

Overall Reaction Scheme

The synthesis is a two-step process, starting with the preparation of the amidine from the corresponding nitrile, followed by the cyclocondensation to form the pyrimidinone ring.

Caption: Overall synthetic route to 2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one.

Part 1: Synthesis of Cyclohexanecarboxamidine Hydrochloride

The Pinner reaction is a versatile method for converting nitriles into imidates, which can then be treated with ammonia to yield amidines.[2] This is a necessary preliminary step as cyclohexanecarboxamidine is not as readily available as its corresponding nitrile. The amidine is typically isolated as its more stable hydrochloride salt.

Experimental Protocol

• Imidate Formation:

  • Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a gas inlet adapter, and a drying tube (filled with calcium chloride).

  • Under an inert atmosphere (e.g., nitrogen or argon), add anhydrous ethanol (e.g., 100 mL).

  • Cool the flask to 0 °C using an ice bath.

  • Bubble dry hydrogen chloride gas through the stirred ethanol until saturation is achieved. Alternative: Carefully add acetyl chloride (1.1 equivalents) dropwise to the cold ethanol to generate HCl in situ.

  • To this acidic ethanol solution, add cyclohexanecarbonitrile (1.0 equivalent) dropwise while maintaining the temperature at 0 °C.

  • Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours. The reaction progress can be monitored by the disappearance of the nitrile peak in IR spectroscopy.

  • Upon completion, remove the solvent under reduced pressure to obtain the crude ethyl cyclohexanecarboximidate hydrochloride as a solid.

• Amidine Formation:

  • Dissolve the crude imidate hydrochloride in anhydrous ethanol (e.g., 150 mL) in a clean flask.

  • Cool the solution to 0 °C in an ice bath.

  • Bubble anhydrous ammonia gas through the solution for 1-2 hours. Alternative: Use a saturated solution of ammonia in ethanol.

  • Seal the flask and stir the mixture at room temperature for 24-48 hours.

  • The formation of ammonium chloride as a white precipitate is indicative of the reaction's progress.

  • Filter the reaction mixture to remove the ammonium chloride precipitate.

  • Concentrate the filtrate under reduced pressure to yield the crude cyclohexanecarboxamidine hydrochloride. This can be purified by recrystallization from an appropriate solvent system like ethanol/ether.

Part 2: Synthesis of 2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one

This step involves the base-catalyzed cyclocondensation of the prepared cyclohexanecarboxamidine hydrochloride with ethyl 2-ethylacetoacetate.[1] Sodium ethoxide is used to both neutralize the amidine hydrochloride and catalyze the reaction.

Experimental Protocol

• Reaction Setup:

  • Set up a round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet.

  • To the flask, add anhydrous ethanol (e.g., 150 mL).

  • Carefully add sodium metal (2.1 equivalents, cut into small pieces) to the ethanol to prepare sodium ethoxide in situ. The reaction is exothermic and produces hydrogen gas. Ensure the setup is well-ventilated and away from ignition sources. Alternative: Use commercially available sodium ethoxide solution or solid.

  • Once all the sodium has reacted and the solution has cooled, add cyclohexanecarboxamidine hydrochloride (1.0 equivalent). Stir for 15-20 minutes.

  • Add ethyl 2-ethylacetoacetate (1.0 equivalent) dropwise to the reaction mixture.[3]

• Reaction Execution:

  • Heat the reaction mixture to reflux and maintain this temperature for 6-12 hours.

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., ethyl acetate/hexane).

• Work-up and Purification:

  • After the reaction is complete, allow the mixture to cool to room temperature.

  • Remove the ethanol under reduced pressure using a rotary evaporator.

  • To the resulting residue, add cold water (e.g., 100 mL).

  • Neutralize the mixture by the dropwise addition of glacial acetic acid until the pH is approximately 7.

  • The crude product may precipitate as a solid. If so, collect the solid by vacuum filtration, wash with cold water, and air dry.

  • If the product is an oil or does not precipitate, extract the aqueous mixture with a suitable organic solvent like ethyl acetate or dichloromethane (3 x 50 mL).

  • Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purify the crude product by either recrystallization from a suitable solvent (e.g., ethanol, isopropanol, or ethyl acetate/hexane) or by column chromatography on silica gel.[4][5]

Characterization of 2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one

The structure of the synthesized compound should be confirmed by standard analytical techniques.

• ¹H NMR (400 MHz, CDCl₃): Expected signals would include:

  • A triplet corresponding to the methyl protons of the ethyl group (~1.2 ppm).

  • Multiplets for the cyclohexyl protons (~1.2-2.0 ppm).

  • A quartet for the methylene protons of the ethyl group (~2.5 ppm).

  • A multiplet for the methine proton of the cyclohexyl group attached to the pyrimidine ring (~2.8 ppm).

  • A singlet for the proton at the 6-position of the pyrimidine ring (~7.5-8.0 ppm).

  • A broad singlet for the N-H proton (~12-13 ppm).

• ¹³C NMR (100 MHz, CDCl₃): Expected signals would include:

  • Signals for the ethyl group carbons (~14 ppm and ~22 ppm).

  • Signals for the cyclohexyl group carbons (~25-33 ppm and ~45 ppm).

  • A signal for the C6 of the pyrimidine ring (~140-150 ppm).

  • Signals for the C2, C4, and C5 of the pyrimidine ring (~160-170 ppm).

• Mass Spectrometry (ESI+): The calculated m/z for [M+H]⁺ (C₁₂H₁₈N₂O) is 207.14. The observed mass should correspond to this value.

• FT-IR (KBr): Characteristic peaks would include N-H stretching (~3200 cm⁻¹), C-H stretching (~2850-2950 cm⁻¹), and C=O stretching (~1650-1700 cm⁻¹).

Data Summary Table

Compound	Molecular Formula	Mol. Wt. ( g/mol )	Equivalents
Cyclohexanecarbonitrile	C₇H₁₁N	109.17	1.0
Cyclohexanecarboxamidine HCl	C₇H₁₅ClN₂	162.66	1.0
Ethyl 2-ethylacetoacetate	C₈H₁₄O₃	158.19	1.0
Sodium Ethoxide	C₂H₅NaO	68.05	2.1
2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one	C₁₂H₁₈N₂O	206.28	-

Visualizations

Caption: Workflow for the synthesis of 2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one.

Caption: Simplified mechanism of the Pinner pyrimidine synthesis.

Safety Precautions

• Sodium Ethoxide/Sodium Metal: Highly corrosive and flammable. Reacts violently with water to produce flammable hydrogen gas. Handle in a fume hood, away from water and ignition sources. Wear appropriate personal protective equipment (PPE), including safety goggles, flame-retardant lab coat, and gloves.[6][7][8][9][10]

• Ethyl 2-ethylacetoacetate: May cause skin, eye, and respiratory irritation. Handle in a well-ventilated area and wear standard PPE.[11][12][13]

• Cyclohexanecarboxamidine Hydrochloride: The toxicological properties may not be fully investigated. Treat as a potentially hazardous substance. Avoid inhalation of dust and contact with skin and eyes.[14][15][16]

• Anhydrous Solvents (Ethanol): Flammable liquids. Keep away from open flames and sparks.

• Hydrogen Chloride/Ammonia Gas: Corrosive and toxic. Handle only in a well-ventilated fume hood.

Always consult the Safety Data Sheet (SDS) for each chemical before use and follow all institutional safety guidelines.

References

• MolBest. Ethyl 2-ethylacetoacetate | Safety Data Sheet. (2025). Available from: [Link]

• Cole-Parmer. Material Safety Data Sheet - Sodium Ethoxide, 96+%. (2005). Available from: [Link]

• Slideshare. Pinner pyrimidine synthesis. (2022). Available from: [Link]

• MDPI. Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds. (2023). Available from: [Link]

• Cole-Parmer. Material Safety Data Sheet - Cyclohexane Carboxamide, 97%. (2005). Available from: [Link]

• MDPI. Exploring a New Generation of Pyrimidine and Pyridine Derivatives as Anti-Influenza Agents Targeting the Polymerase PA–PB1 Subunits Interaction. (2024). Available from: [Link]

Sources

• 1. Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. WERCS Studio - Application Error [assets.thermofisher.com]
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• 11. Ethyl 2-ethylacetoacetate - Safety Data Sheet [chemicalbook.com]
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• 15. Cyclohexanecarboxamide - Safety Data Sheet [chemicalbook.com]
• 16. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

Application Note: Evaluating the Cytotoxicity of 2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one on Cancer Cell Lines via MTT Assay

Target Audience: Researchers, Scientists, and Drug Development Professionals Document Type: Advanced Protocol & Mechanistic Guide

Scientific Background & Rationale

Pyrimidin-4(3H)-one derivatives represent a highly versatile class of synthetic pharmacophores. Compounds sharing this structural backbone, such as 2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one, have demonstrated significant biological activity, including potent kinase inhibition, antiviral properties, and anti-proliferative effects against various malignant cell lines[1],[2].

To accurately profile the therapeutic window and determine the half-maximal inhibitory concentration (IC50) of this compound, assessing its in vitro cytotoxicity is the critical first step. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay remains the gold standard for this purpose due to its high-throughput compatibility and direct correlation with cellular metabolic activity[3].

The Mechanistic Basis of the MTT Assay

The MTT assay is a colorimetric test that measures cell viability and proliferation. The underlying principle relies on the enzymatic reduction of the yellow, water-soluble MTT tetrazolium salt into insoluble, purple formazan crystals[3]. This reduction is primarily driven by NAD(P)H-dependent cellular oxidoreductase enzymes, most notably mitochondrial succinate dehydrogenase, which are active only in viable cells[4].

Diagram 1: Mechanistic pathway of MTT reduction by metabolically active cells.

Experimental Design & Causality (The "Why")

A robust protocol must be a self-validating system. Every step in this workflow is designed to eliminate confounding variables and ensure that the resulting IC50 value is a true reflection of the compound's cytotoxicity.

• Cell Line Selection & Seeding Density: Cancer cell lines (e.g., A549, MCF-7) must be seeded at an optimized density (typically 1×104 cells/well). Causality: The optimal number of cells should fall within the linear portion of the growth curve, yielding an untreated control absorbance value between 0.75 and 1.25[4]. Over-confluent cells exhibit contact inhibition, which drastically alters metabolic rates and artificially skews the IC50.

• Edge-Effect Mitigation: The outer perimeter wells of a 96-well plate are highly susceptible to evaporation during 72-hour incubations, which alters the drug concentration. Causality: Filling the outer wells with sterile PBS ensures uniform humidity across the inner test wells, maintaining concentration integrity.

• Media Replacement Prior to MTT Addition: While some basic protocols allow adding MTT directly to the existing culture media, this guide requires aspirating the media and replacing it with serum-free media. Causality: Serum proteins and phenol red can bind to the MTT reagent or precipitate, generating high background noise[5].

• Dual-Wavelength Measurement: Absorbance is read at 570 nm (the peak for formazan) and a reference wavelength of 630 nm. Causality: Subtracting the 630 nm reading from the 570 nm reading corrects for non-specific background scattering caused by cellular debris, fingerprints, or plastic imperfections[3].

Step-by-Step Methodology

Reagent Preparation

• MTT Stock Solution: Dissolve MTT powder in sterile PBS to a concentration of 5 mg/mL. Mix by vortexing or sonication[5]. Filter sterilize through a 0.22 µm syringe filter. Store in light-protected aliquots at -20°C.

• Compound Stock: Dissolve 2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one in 100% molecular-grade DMSO to create a 10 mM stock.

• Solubilization Buffer: 100% DMSO is recommended for rapid and complete dissolution of formazan crystals in dense cancer cell cultures.

Experimental Workflow

Diagram 2: Step-by-step experimental workflow for the MTT cytotoxicity assay.

Day 1: Cell Seeding

• Harvest cancer cells in the logarithmic growth phase using Trypsin-EDTA.

• Resuspend cells in complete culture media and determine viability using Trypan Blue exclusion (must be >90%).

• Seed 100 µL of cell suspension ( 1×104 cells/well) into the inner 60 wells of a 96-well plate.

• Add 200 µL of sterile PBS to the outer 36 perimeter wells.

• Incubate the plate at 37°C, 5% CO₂ for 24 hours to allow for cell attachment.

Day 2: Compound Treatment

• Prepare serial dilutions of 2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one in complete culture media. Critical: Ensure the final DMSO concentration in all wells (including the vehicle control) does not exceed 0.5% (v/v) to prevent solvent-induced toxicity.

• Carefully aspirate the media from the 96-well plate.

• Add 100 µL of the diluted compound to the appropriate wells in triplicate. Include a Vehicle Control (0.5% DMSO) and a Blank (media only, no cells).

• Incubate for the desired exposure time (typically 48 to 72 hours).

Day 4: MTT Incubation and Analysis

• Carefully aspirate the drug-containing media.

• Add 100 µL of fresh, serum-free media and 20 µL of the MTT Stock Solution (5 mg/mL) to each well[5].

• Incubate the plate at 37°C for 3 to 4 hours until intracellular purple precipitate is visible under a microscope[4].

• Carefully aspirate the media, ensuring the formazan crystals at the bottom of the wells are not disturbed.

• Add 150 µL of 100% DMSO to each well to solubilize the crystals.

• Wrap the plate in foil and agitate on an orbital shaker for 15 minutes at room temperature[5].

• Read the absorbance on a microplate reader at 570 nm, using 630 nm as the reference wavelength[3].

Data Presentation & Analysis

To determine the cytotoxicity profile of 2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one, the raw optical density (OD) values must be corrected and normalized against the vehicle control.

Formula for Correction: CorrectedOD=(OD570​−OD630​)−AverageBlankOD

Formula for Viability: %Viability=CorrectedODVehicleControl​CorrectedODTreated​​×100

Representative Quantitative Data Summary

Below is a structured data table representing a typical dose-response profile for a highly active pyrimidinone derivative.

Compound Concentration (µM)	Raw OD (570 nm)	Ref OD (630 nm)	Corrected OD	Cell Viability (%)	Standard Deviation (±%)
Blank (No Cells)	0.055	0.050	0.005	N/A	N/A
0 (Vehicle Control)	1.250	0.045	1.200	100.0	2.1
0.1	1.220	0.048	1.167	97.2	3.4
1.0	1.050	0.050	0.995	82.9	4.0
10.0	0.650	0.045	0.600	50.0	2.8
50.0	0.300	0.040	0.255	21.2	1.5
100.0	0.150	0.042	0.103	8.5	0.9

Interpretation: In this representative dataset, 2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one exhibits a dose-dependent cytotoxic effect, with an estimated IC50 of approximately 10.0 µM. Data should be plotted on a logarithmic scale using non-linear regression analysis (e.g., GraphPad Prism) to calculate the exact IC50 value.

References

• Cyrus Biosciences. "MTT Assay Protocol". CyrusBio Technical Notes. URL: [Link]

• Frontiers in Microbiology. "Identification of 6ω-cyclohexyl-2-(phenylamino carbonylmethylthio)pyrimidin-4(3H)-ones targeting the ZIKV NS5 RNA dependent RNA polymerase". URL:[Link]

• National Institutes of Health (PMC). "6-Cyclohexylmethyl-5-ethyl-2-[(2-oxo-2-phenylethyl)sulfanyl]pyrimidin-4(3H)-one". URL:[Link]

Sources

• 1. Frontiers | Identification of 6ω-cyclohexyl-2-(phenylamino carbonylmethylthio)pyrimidin-4(3H)-ones targeting the ZIKV NS5 RNA dependent RNA polymerase [frontiersin.org]
• 2. 6-Cyclo­hexyl­meth­yl-5-ethyl-2-[(2-oxo-2-phenyl­eth­yl)sulfan­yl]pyrimidin-4(3H)-one - PMC [pmc.ncbi.nlm.nih.gov]
• 3. MTT assay protocol | Abcam [abcam.com]
• 4. atcc.org [atcc.org]
• 5. cyrusbio.com.tw [cyrusbio.com.tw]

Application Note: Advanced Protocols for the Biginelli Condensation in Dihydropyrimidinone Synthesis

Executive Summary

The Biginelli reaction is a venerable multicomponent reaction (MCR) that yields highly functionalized 3,4-dihydropyrimidin-2(1H)-ones (DHPMs) through the cyclocondensation of an aldehyde, a β -keto ester, and urea or thiourea[1]. DHPMs represent a privileged pharmacophore in drug development, exhibiting potent biological activities ranging from calcium channel modulation (similar to nifedipine) to targeted anticancer properties (e.g., the mitotic kinesin Eg5 inhibitor, monastrol)[1][2].

While Pietro Biginelli’s original 1893 protocol relied on harsh Brønsted acid catalysis (HCl/ethanol) with notoriously low yields for aliphatic and sterically hindered aldehydes[3][4], modern synthetic demands require higher efficiency, stereocontrol, and greener conditions. This guide provides a mechanistic rationale and field-validated protocols for synthesizing DHPMs, contrasting a highly efficient Lewis acid-catalyzed solution-phase method with a modern, solvent-free green approach.

Mechanistic Rationale & Pathway Dynamics

Understanding the reaction mechanism is critical for troubleshooting and optimizing yields. For decades, the mechanism was debated between a Knoevenagel condensation pathway and an enamine pathway. However, comprehensive 1H and 13C NMR spectroscopic studies by C.O. Kappe (1997) definitively established the N-acyliminium ion mechanism as the primary and energetically favored route[3][5].

Causality in Reaction Design: The rate-limiting step is the acid-catalyzed dehydration of the hemiaminal intermediate to form the highly reactive N-acyliminium ion electrophile[3]. Because this intermediate is highly transient, the choice of catalyst (to stabilize the ion) and solvent (to prevent solvolysis) directly dictates the overall yield.

N-acyliminium ion mechanism of the Biginelli condensation.

Optimization Data: Catalyst and Condition Selection

The selection of the catalytic system fundamentally alters the reaction kinetics. Table 1 summarizes the quantitative performance of various catalytic conditions using the standard condensation of benzaldehyde, ethyl acetoacetate, and urea.

Table 1: Comparative Yields of Biginelli Catalytic Systems

Catalyst System	Solvent	Temp (°C)	Time	Yield (%)	Mechanistic Advantage
HCl (Classical) [6]	Ethanol	Reflux (78)	18 h	50–60	Low cost; promotes severe side reactions.
DCPD (7 mol%) [7]	Ethanol	Reflux (78)	35 min	92	Heterogeneous, easily recoverable catalyst.
Bi(NO₃)₃ (5 mol%) [6]	Acetonitrile	RT (25)	2.5 h	~90	Mild Lewis acid; avoids thermal degradation.
Yb(OTf)₃ (Chiral) [8]	THF	RT (25)	24 h	90	High enantioselectivity (90% ee) for chiral APIs.
None (Solvent-Free) [9]	Neat	100–105	1 h	~90	High localized concentration overcomes entropy.

Validated Experimental Workflows

Protocol A: Mild Lewis Acid-Catalyzed Synthesis in Solution

This protocol utilizes Bismuth(III) nitrate [Bi(NO₃)₃] as a relatively non-toxic, water-tolerant Lewis acid. By operating at room temperature in a polar aprotic solvent, this method suppresses the formation of thermodynamic side products[6].

Materials:

• Aromatic Aldehyde (4.0 mmol)

• Ethyl Acetoacetate (5.0 mmol)

• Urea or Thiourea (5.0 mmol)

• Bi(NO₃)₃ (0.2 mmol, 5 mol%)

• Acetonitrile (20 mL)

Step-by-Step Methodology:

• Reagent Charging: To a 50 mL round-bottom flask equipped with a magnetic stir bar, add the aldehyde (4.0 mmol) and urea (5.0 mmol). Rationale: Pre-mixing these two components favors the initial formation of the hemiaminal intermediate over the competing Knoevenagel condensation of the aldehyde with the β -keto ester.

• Solvent & Catalyst Addition: Add 20 mL of acetonitrile followed by the ethyl acetoacetate (5.0 mmol) and Bi(NO₃)₃ (0.2 mmol)[6]. Rationale: Acetonitrile provides a high dielectric constant environment that stabilizes the ionic N-acyliminium intermediate without acting as a competing nucleophile.

• Reaction Phase: Stir the mixture vigorously at room temperature (20-25 °C) for 2.5 hours. Monitor progression via Thin Layer Chromatography (TLC) using Hexane:Ethyl Acetate (3:2)[10].

• Quenching & Isolation: Pour the reaction mixture into 50 mL of ice-cold distilled water and stir for 5 minutes. Rationale: Water quenches the Lewis acid and solubilizes any unreacted urea and residual ethyl acetoacetate, forcing the hydrophobic DHPM to precipitate.

• Filtration: Collect the crude solid via vacuum filtration. Wash the filter cake with an additional 20 mL of cold water.

• Purification: Recrystallize the crude product from hot ethanol to yield the analytically pure dihydropyrimidinone.

Protocol B: Solvent-Free (Neat) Green Synthesis

For laboratories prioritizing green chemistry, this solvent-free and catalyst-free protocol relies on thermal energy and high localized reactant concentrations to drive the condensation[9].

Materials:

• Aromatic Aldehyde (10.0 mmol)

• 1,3-Dicarbonyl compound (10.0 mmol)

• Urea (15.0 mmol)

Step-by-Step Methodology:

• Homogenization: In a 50 mL heavy-walled glass reactor, combine the aldehyde, 1,3-dicarbonyl compound, and urea. Rationale: A 1.5x stoichiometric excess of urea is used to compensate for its partial thermal decomposition into isocyanic acid and ammonia at elevated temperatures.

• Thermal Condensation: Immerse the reactor in a pre-heated oil bath at 100–105 °C. Stir vigorously for 1 hour[9]. Rationale: The heat melts the solid reactants, creating a homogenous neat melt. The absence of solvent drastically increases the collision frequency of the three components, overcoming the entropic barrier of the MCR.

• Solidification: Remove the flask from the heat and allow it to cool to room temperature. The mixture will solidify into a crystalline mass as the DHPM forms.

• Trituration: Add 20 mL of cold ethanol to the flask and triturate the solid to dissolve unreacted starting materials and thermal byproducts[11].

• Isolation: Filter the solid under reduced pressure, wash with 10 mL of cold ethanol, and dry under vacuum.

Troubleshooting & Quality Control (Self-Validation)

To ensure a self-validating protocol, the following analytical checks and troubleshooting steps must be integrated into the workflow:

• Issue: Formation of Hantzsch Dihydropyridine Side Products.

  • Diagnostic: TLC shows a highly fluorescent secondary spot under 365 nm UV light.

  • Causality: Ammonia released from urea degradation reacts with the aldehyde and two equivalents of the β -keto ester[5][11].

  • Correction: Lower the reaction temperature (e.g., switch from Protocol B to Protocol A) and ensure the aldehyde is not in excess.

• Issue: Low Yield with Aliphatic Aldehydes.

  • Diagnostic: High recovery of starting materials or complex polymeric mixtures on TLC.

  • Causality: Aliphatic aldehydes readily undergo competitive acid-catalyzed aldol self-condensation.

  • Correction: Pre-protect the aliphatic aldehyde as a cyclic hemiaminal (e.g., oxazinane), which acts as a slow-release reservoir for the aldehyde in situ[1].

• Post-Process Validation: Confirm the structural integrity of the DHPM via ¹H-NMR. A diagnostic singlet at ~5.1–5.4 ppm (integrating to 1H) corresponds to the chiral C4 methine proton of the newly formed pyrimidine ring[7].

References

• MDPI: Biginelli Reaction Mediated Synthesis of Antimicrobial Pyrimidine Derivatives and Their Therapeutic Properties.[Link]

• ResearchGate: A Mini Review: Biginelli Reaction for the Synthesis of Dihydropyrimidinones.[Link]

• Frontiers: A Five-Component Biginelli-Diels-Alder Cascade Reaction.[Link]

• ACS Publications: A Reexamination of the Mechanism of the Biginelli Dihydropyrimidine Synthesis. Support for an N-Acyliminium Ion Intermediate.[Link]

• ACS Publications: Recent Advances in the Biginelli Dihydropyrimidine Synthesis. New Tricks from an Old Dog.[Link]

• Arabian Journal of Chemistry: Synthesis of 3,4-dihydropyrimidin-2(1H)-ones/thiones via Biginelli reaction promoted by bismuth(III)nitrate or PPh3 without solvent.[Link]

• ACS Publications: A Practical and Green Approach towards Synthesis of Dihydropyrimidinones without Any Solvent or Catalyst.[Link]

• SciELO: A Green and Simple Protocol one-pot Biginelli Condensation using Dicalcium Phosphate as Reusable Catalyst.[Link]

• ACS Publications: Highly Enantioselective Biginelli Reaction Using a New Chiral Ytterbium Catalyst: Asymmetric Synthesis of Dihydropyrimidines.[Link]

• Redalyc: A Green and Simple Protocol one-pot Biginelli Condensation using Dicalcium Phosphate as Reusable Catalyst.[Link]

• Cambridge University Press: Copper supported on acid-activated vermiculite as an efficient and recyclable catalyst for the Biginelli reaction: a green approach.[Link]

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Application Notes &amp; Protocols for the Analytical Purification of Pyrimidinone Compounds

Abstract

Pyrimidinone scaffolds are a cornerstone in medicinal chemistry and drug development, forming the core of numerous therapeutic agents.[1] The synthetic routes to these vital compounds often yield complex mixtures containing regioisomers, unreacted starting materials, and by-products.[2][3] Consequently, robust and efficient purification is not merely a procedural step but a critical determinant of biological activity, safety, and data integrity. This guide provides a comprehensive overview of modern analytical methods for the purification of pyrimidinone compounds, grounded in the fundamental principles of chromatography. It is designed for researchers, scientists, and drug development professionals, offering not just step-by-step protocols but also the underlying scientific rationale to empower effective decision-making and troubleshooting in the laboratory.

The Purification Strategy: A Decision-Making Framework

The selection of an appropriate purification technique is dictated by the physicochemical properties of the target pyrimidinone—primarily its polarity, solubility, and stereochemistry—as well as the scale of the purification and the nature of the impurities. A misaligned strategy can lead to poor recovery, insufficient purity, or excessive consumption of time and resources.

The first step is always a rapid assessment of the crude product. Thin-Layer Chromatography (TLC) is an indispensable tool for initial analysis, providing insights into the number of components and the polarity of the target compound.[4] Based on this initial assessment, the following workflow provides a logical path to selecting the optimal purification method.

Caption: A decision-making workflow for selecting a purification method.

Foundational Techniques: Recrystallization and Flash Chromatography

Recrystallization: The Art of Purity

For solid, semi-pure pyrimidinone compounds, recrystallization is a powerful and economical method that exploits differences in solubility between the target compound and impurities at varying temperatures.[5]

Causality Behind Experimental Choices:

• Solvent Selection: The ideal solvent is one in which the target compound is highly soluble at elevated temperatures but sparingly soluble at room or lower temperatures.[5] This differential solubility is the driving force for crystallization upon cooling. Common solvents for pyrimidinone derivatives include ethanol, ethyl acetate, and their mixtures with water or hexanes.[5]

• Cooling Rate: Slow cooling is paramount. It allows for the formation of a well-ordered crystal lattice, which inherently excludes impurity molecules. Rapid cooling can trap impurities within the crystal structure.[5][6]

Protocol 1: Single-Solvent Recrystallization

• Dissolution: In an Erlenmeyer flask, add a minimal amount of hot solvent to the crude pyrimidinone to create a saturated solution.[5]

• Hot Filtration (Optional): If insoluble impurities are present, quickly filter the hot solution through a pre-heated funnel. This prevents premature crystallization.[5]

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. For maximal yield, subsequently place it in an ice bath.[5][6]

• Isolation: Collect the crystals via vacuum filtration using a Büchner funnel.[5]

• Washing: Wash the collected crystals with a small volume of ice-cold solvent to remove any residual soluble impurities from the crystal surfaces.[5][6]

• Drying: Dry the purified crystals under vacuum to remove all traces of solvent.

Flash Column Chromatography: The Workhorse of Purification

Flash chromatography is the standard method for purifying multi-gram quantities of pyrimidinones from complex reaction mixtures.[5] It relies on partitioning the sample between a solid stationary phase (typically silica gel) and a liquid mobile phase.

Causality Behind Experimental Choices:

• Stationary Phase: Silica gel is acidic due to the presence of silanol (Si-OH) groups. This makes it ideal for separating moderately polar to nonpolar compounds. However, basic pyrimidinones can interact strongly with these acidic sites, leading to significant peak tailing.[7]

• Mobile Phase Selection: The choice of eluent is guided by TLC analysis. The ideal solvent system should provide a retention factor (Rf) of 0.2-0.4 for the target compound, ensuring good separation from impurities and a reasonable elution time.[7][8] Common systems include gradients of ethyl acetate in hexanes or methanol in dichloromethane.[7][9]

• Tackling Peak Tailing: For basic pyrimidinones, the addition of a small amount of a competitive base, like triethylamine (0.1–1%) or pyridine, to the mobile phase is critical.[7] These additives occupy the acidic silanol sites, preventing strong, non-specific binding of the target compound and resulting in sharper, more symmetrical peaks.[7]

Protocol 2: Normal-Phase Flash Chromatography

• Solvent System Selection: Using TLC, identify a solvent system (e.g., hexane/ethyl acetate) that provides an Rf of ~0.3 for the target pyrimidinone.[8]

• Column Packing: Prepare a slurry of silica gel in the initial, low-polarity eluent. Pack the column evenly, ensuring no air bubbles are trapped. Do not let the column run dry.[8]

• Sample Loading:

  • Wet Loading: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane) and carefully apply it to the top of the silica bed.[8]

  • Dry Loading: For compounds with poor solubility in the eluent, dissolve the sample, add a small amount of silica gel, and evaporate the solvent to create a free-flowing powder.[8] This powder is then carefully added to the top of the packed column. This technique often results in better resolution.

• Elution: Begin elution with the low-polarity solvent mixture. Gradually increase the mobile phase polarity (gradient elution) to elute more strongly retained compounds.[10]

• Fraction Collection & Analysis: Collect fractions and monitor their composition by TLC to identify those containing the pure product.[10]

• Product Isolation: Combine the pure fractions and remove the solvent under reduced pressure.

High-Resolution Techniques: HPLC and SFC

For challenging separations, final purification of drug candidates, or when high purity (>99%) is required, High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC) are the methods of choice.

Caption: A generalized workflow for preparative chromatography (HPLC/SFC).

Reversed-Phase HPLC (RP-HPLC)

RP-HPLC is the most common HPLC mode, utilizing a nonpolar stationary phase (e.g., C18) and a polar mobile phase (e.g., water/acetonitrile). It is ideal for non-polar to moderately polar pyrimidinones.

Causality Behind Experimental Choices:

• Mobile Phase Additives: Pyrimidinones often contain basic nitrogen atoms that can interact with residual silanols on the stationary phase, even on end-capped columns. Adding 0.1% formic acid or trifluoroacetic acid (TFA) to the mobile phase protonates these basic sites, minimizing secondary interactions and leading to sharp, symmetrical peaks.[5][8]

• Method Development: An analytical-scale method must be developed first to determine the optimal gradient and selectivity.[5] This small-scale experiment saves significant time and material before scaling up to a larger preparative column.

Protocol 3: General RP-HPLC Purification

• Method Development: On an analytical C18 column (e.g., 4.6 x 150 mm), develop a gradient method using Mobile Phase A (Water + 0.1% Formic Acid) and Mobile Phase B (Acetonitrile + 0.1% Formic Acid). Aim for baseline separation of the target peak.

• Scale-Up: Transfer the method to a preparative C18 column of the same chemistry, adjusting the flow rate and injection volume proportionally to the column's cross-sectional area.

• Sample Preparation: Dissolve the crude or partially purified pyrimidinone in the mobile phase or a compatible solvent like DMSO. Ensure the solution is filtered.

• Purification & Fraction Collection: Inject the sample and run the scaled-up method. Collect fractions corresponding to the target peak, often triggered by a UV detector signal (e.g., 254 nm).[5][7]

• Purity Analysis: Confirm the purity of each collected fraction using the analytical HPLC method.

• Solvent Removal: Combine the pure fractions and remove the solvents, typically by lyophilization (freeze-drying) or rotary evaporation, to yield the final product.[5]

Hydrophilic Interaction Liquid Chromatography (HILIC)

When pyrimidinones are highly polar, they exhibit poor or no retention on traditional C18 columns, often eluting in the void volume.[7] HILIC is the solution for this common challenge, using a polar stationary phase (e.g., bare silica, amide, or diol) and a high-organic mobile phase.[7][8][11][12]

Causality Behind Experimental Choices: HILIC operates on a partitioning mechanism where a water-enriched layer forms on the surface of the polar stationary phase. Polar analytes partition into this layer and are retained. The elution strength is increased by increasing the amount of water in the mobile phase—the opposite of reversed-phase.[11] This makes it perfectly suited for polar compounds that are poorly retained in RP-HPLC.

Supercritical Fluid Chromatography (SFC)

SFC is a powerful normal-phase technique that uses supercritical CO₂ as the primary mobile phase, modified with a polar co-solvent like methanol.[7] It has emerged as a preferred "green" alternative to both normal-phase and reversed-phase HPLC for several reasons.

Key Advantages & Rationale:

• Speed: The low viscosity of supercritical CO₂ allows for much higher flow rates than HPLC, significantly reducing run times and increasing throughput.[13][14]

• Solvent Reduction: SFC drastically reduces the consumption of organic solvents, making it more environmentally friendly and cost-effective.[15]

• Orthogonal Selectivity: SFC often provides different elution orders compared to RP-HPLC, making it a powerful complementary tool for separating impurities that are difficult to resolve otherwise.[14][16]

• Chiral Separations: SFC is the dominant technique for preparative chiral separations due to its speed and efficiency.[15][17]

Parameter	Normal-Phase Flash	Reversed-Phase HPLC	HILIC	Supercritical Fluid Chromatography (SFC)
Analyte Polarity	Low to Moderate	Low to Moderate	High	Broad Range, esp. Polar & Chiral
Stationary Phase	Silica, Alumina[7]	C18, C8[8]	Silica, Amide, Diol[8]	Various (e.g., 2-EP, Silica)[13]
Typical Mobile Phase	Hexane/EtOAc, DCM/MeOH[7]	Water/Acetonitrile (+Acid)[8]	Acetonitrile/Water (+Buffer)[7][8]	CO₂ / Methanol (+Additive)[7]
Key Advantage	High capacity, low cost	High resolution, robust	Purifies highly polar compounds	High speed, "green," excellent for chiral
Primary Limitation	Lower resolution	High solvent consumption	Sensitive to water content	Requires specialized instrumentation

The Chirality Challenge: Purifying Enantiomers

Many pyrimidinone-based drug candidates are chiral, and different enantiomers can exhibit vastly different pharmacological and toxicological profiles.[18] Therefore, the separation of enantiomers is a critical step in drug development. This is achieved using a chiral stationary phase (CSP) that interacts diastereomerically with the two enantiomers.

Caption: Principle of chiral separation on a chiral stationary phase (CSP).

Protocol 4: Chiral SFC for Pyrimidinone Enantiomers

• Column & Co-solvent Screening: This is the most critical step. Screen a panel of polysaccharide-based CSPs (e.g., Chiralcel® OD-H, Chiralpak® IA/IB/IC) with a primary co-solvent (e.g., methanol) to identify a column that shows any separation.[19][20]

• Method Optimization: Once a suitable column is found, optimize the separation by:

  • Co-solvent: Varying the co-solvent (e.g., ethanol, isopropanol) can dramatically alter selectivity.[20]

  • Additive: For basic or acidic pyrimidinones, adding a small amount of an acid (e.g., TFA) or base (e.g., diethylamine) can significantly improve peak shape and resolution.

  • Temperature & Pressure: Adjusting the column temperature and back pressure can fine-tune retention and selectivity.

• Scale-Up and Purification: Once an optimized analytical method is established, scale up to a preparative column, collect the separated enantiomeric peaks, and isolate the final products.

References

• ResearchGate. (2019). (PDF) Chiral Separation of 3,4-dihydropyrimidin-2(1H)-ones and 3,4-di -hydropyrimidin- 2(1H)-thiones Enantiomers by HPLC on Chiralcel®OD-H. Retrieved from [Link]

• ResearchGate. (2026). Enantioselective Separation and Pharmacokinetics of a Chiral 1,4-Dihydropyrimidine Derivative in Rats: A Combined Chromatography and Docking Approach. Retrieved from [Link]

• Bavetsias, V., et al. (2024). Pyrazolo-Pyrimidinones with Improved Solubility and Selective Inhibition of Adenylyl Cyclase Type 1 Activity for Treatment of Inflammatory Pain. PMC. Retrieved from [Link]

• Kazoka, H. (2007). HPLC separation of some purine and pyrimidine derivatives on Chromolith Performance Si monolithic column. PubMed. Retrieved from [Link]

• Lee, J., et al. (2025). The Facile Solid-Phase Synthesis of Thiazolo-Pyrimidinone Derivatives. MDPI. Retrieved from [Link]

• Waters Corporation. (n.d.). Basic Principles for Purification Using Supercritical Fluid Chromatography. Waters Corporation. Retrieved from [Link]

• Grand-Guillaume Perrenoud, A., et al. (2016). Practical Advances in SFC for the Purification of Pharmaceutical Molecules. Chromatography Online. Retrieved from [Link]

• Johnson, C. N., et al. (2021). Optimization of a Pyrimidinone Series for Selective Inhibition of Ca2+/Calmodulin-Stimulated Adenylyl Cyclase 1 Activity for the Treatment of Chronic Pain. PMC. Retrieved from [Link]

• Randerath, K. (1968). Separation of purine and pyrimidine derivatives by thin-layer chromatography. PubMed. Retrieved from [Link]

• Tidke, K. J., & Solanki, P. R. (n.d.). method development, validation of stability indicating liquid chromatographic method and force degradation study of pyrimidine derivative. JETIR. Retrieved from [Link]

• OUCI. (n.d.). Separation and Purification of Nucleotides, Nucleosides, Purine and Pyrimidine Bases by Ion Exchange. Retrieved from [Link]

• Kim, B. K., et al. (2010). Design and Synthesis of Pyrimidinone and Pyrimidinedione Inhibitors of Dipeptidyl Peptidase IV. ACS Publications. Retrieved from [Link]

• Kategad, P., et al. (n.d.). Identification and Structure-Guided Development of Pyrimidinone Based USP7 Inhibitors. ACS Publications. Retrieved from [Link]

• ResearchGate. (n.d.). Separation of purine and pyrimidine bases and nucleosides by hydrophilic interaction chromatography. Retrieved from [Link]

• ResearchGate. (n.d.). Mass spectrometry for analysis of purine and pyrimidine compounds. Retrieved from [Link]

• ResearchGate. (n.d.). Practical Advances in SFC for the Purification of Pharmaceutical Molecules. Retrieved from [Link]

• VTechWorks. (n.d.). CHIRAL SEPARATIONS INTRODUCTION. Retrieved from [Link]

• Jin, Y., et al. (2022). Advanced Development of Supercritical Fluid Chromatography in Herbal Medicine Analysis. MDPI. Retrieved from [Link]

• Wang, L., et al. (2023). Strategies for chiral separation: from racemate to enantiomer. PMC. Retrieved from [Link]

• GSC Advanced Research and Reviews. (2024). Pyrimidine derivatives: Recent discoveries and development towards its medicinal impact. Retrieved from [Link]

• Der Pharma Chemica. (2021). Synthesis, Characterization and Antioxidant Activity of pyrimidinone Derivatives. Retrieved from [Link]

• PubMed. (2010). Separation of purine and pyrimidine bases and nucleosides by hydrophilic interaction chromatography. Retrieved from [Link]

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Application Note: High-Throughput Fluorescence-Based Assessment of Zika Virus NS5 RNA-Dependent RNA Polymerase Inhibitors

Executive Summary & Mechanistic Rationale

The Zika virus (ZIKV) non-structural protein 5 (NS5) houses an RNA-dependent RNA polymerase (RdRp) domain that is indispensable for viral genome replication. Because RdRp has no mammalian homolog, it is a premier target for antiviral drug development[1]. Historically, RdRp activity was measured using radiometric assays that tracked the incorporation of ³H-labeled nucleotides. However, these methods are hazardous, discontinuous, and poorly suited for high-throughput screening (HTS).

To overcome these limitations, modern screening leverages a continuous, fluorescence-based assay utilizing the SYTO 9 intercalating dye[2]. Unlike other double-stranded RNA (dsRNA) binding dyes, SYTO 9 does not significantly inhibit the processivity of the RdRp enzyme, allowing researchers to monitor de novo RNA synthesis in real-time[3]. This application note details a self-validating protocol for screening and validating both nucleoside analogs (NIs) and non-nucleoside inhibitors (NNIs) against ZIKV NS5 RdRp.

Assay Architecture & Logical Workflows

The screening architecture is designed to seamlessly transition from in silico virtual screening to biochemical hit validation, culminating in cellular efficacy testing.

Workflow for ZIKV NS5 RdRp inhibitor screening and validation.

The core mechanism relies on the RdRp utilizing a single-stranded RNA (ssRNA) template (poly-U) and ATP to synthesize a complementary RNA strand. As the dsRNA (poly-U:poly-A) product forms, SYTO 9 intercalates into the duplex, resulting in a massive quantum yield increase.

Molecular mechanism of the continuous SYTO 9 fluorescence assay.

Self-Validating Experimental Protocol

A robust protocol must be self-validating. This methodology embeds strict internal controls to ensure that any observed drop in fluorescence is a true reflection of RdRp inhibition, rather than assay artifacts (e.g., compound autofluorescence or dye quenching).

Reagent Preparation & Causality

• Assay Buffer : 50 mM Tris-HCl (pH 7.5), 0.1 mg/mL BSA.

  • Causality: BSA prevents the recombinant enzyme from adhering to the walls of the microplate, ensuring consistent active enzyme concentrations.

• Metal Cofactor : 2.5 mM MnCl₂.

  • Causality: ZIKV NS5 RdRp requires Mn²⁺ rather than Mg²⁺ for robust de novo initiation in cell-free assays. Substituting Mg²⁺ will fail to render a measurable fluorescence signal[2].

• Template & Substrate : 10 μg/mL poly-U RNA and 500 μM ATP.

  • Causality: Utilizing a homopolymeric template simplifies the reaction kinetics and maximizes the formation of uniform dsRNA, producing a high signal-to-noise ratio.

• Detection Dye : 0.25 μM SYTO 9 Green Fluorescent Nucleic Acid Stain.

• Enzyme : 125–250 nM Recombinant ZIKV NS5 RdRp[4].

Step-by-Step Methodology

• Master Mix Preparation :

  • Mix A (Enzyme + Inhibitor) : Combine Assay Buffer, BSA, ZIKV NS5 RdRp, and the test compound (or DMSO vehicle).

  • Mix B (Substrate + Dye) : Combine Assay Buffer, MnCl₂, poly-U, ATP, and SYTO 9.

• Pre-Incubation Phase :

  • Dispense Mix A into a 96-well or 384-well black, flat-bottom microplate.

  • Incubate at room temperature for 15 minutes.

  • Causality: This step is critical for identifying Non-Nucleoside Inhibitors (NNIs). NNIs bind allosteric pockets and induce conformational changes[5]. Pre-incubation allows these slow-binding inhibitors to reach equilibrium before the enzyme locks into a highly processive elongation state.

• Reaction Initiation :

  • Using an automated dispenser, inject Mix B into the wells to initiate RNA synthesis.

• Kinetic Measurement :

  • Immediately transfer the plate to a fluorescence microplate reader.

  • Record fluorescence continuously for 60–180 minutes at 30 °C (Excitation: 485 nm, Emission: 530 nm)[2].

Internal Validation Metrics (The Self-Validating System)

To confirm assay integrity before calculating IC₅₀ values, the following controls must be verified:

• Positive Control (100% Inhibition) : Reactions utilizing a catalytically inactive mutant (e.g., NS5-GNN) must yield a flat baseline, proving the signal is strictly driven by RdRp catalysis[2].

• Negative Control (0% Inhibition) : Reactions with DMSO (matched to the highest compound concentration) must show a linear, robust increase in fluorescence.

• Z'-Factor Calculation : For HTS readiness, calculate the Z'-factor using the positive and negative controls. A Z'-factor > 0.5 validates that the assay has a sufficient signal window and low variance to distinguish true hits.

• Orthogonal Validation : Biochemical hits must be subsequently validated in cell-based viral replication assays (e.g., using Vero E6 or Huh-7 cells) to confirm membrane permeability, rule out cytotoxicity, and establish the cellular EC₅₀[1].

Quantitative Data Interpretation

The initial velocity ( V0​ ) of the reaction is calculated from the linear slope of the fluorescence-time curve. Percentage inhibition is calculated relative to the DMSO control. Plotting percentage inhibition against the log of the compound concentration yields the IC₅₀.

The table below summarizes benchmark data for known ZIKV NS5 RdRp inhibitors, illustrating the correlation between biochemical inhibition (IC₅₀) and cellular antiviral efficacy (EC₅₀).

Compound	Inhibitor Class / Mechanism	RdRp IC₅₀ (μM)	Cellular EC₅₀ (μM)	Reference
Posaconazole (POS)	Repurposed Antifungal (Binds D666)	4.29	0.59	1
TCMDC-143406	Non-nucleoside Inhibitor (NNI)	5.21	0.50	5
TCMDC-143215	Non-nucleoside Inhibitor (NNI)	28.32	2.60	5
Umbelliferone	Natural Product (Coumarin)	~14.44	14.44	4
Galidesivir (Gal-TP)	Nucleoside Analog (NI)	Dose-dependent	3.8 – 11.7	3

References

• MDPI (2023). Identification of Potent Zika Virus NS5 RNA-Dependent RNA Polymerase Inhibitors Combining Virtual Screening and Biological Assays.1

• Antimicrobial Agents and Chemotherapy - ASM Journals (2021). Novel Nonnucleoside Inhibitors of Zika Virus Polymerase Identified through the Screening of an Open Library of Antikinetoplastid Compounds.5

• bioRxiv (2022). Inhibition of the DENV2 and ZIKV RNA polymerases by Galidesivir triphosphate measured using a continuous fluorescence assay.3

• ACS Omega (2026). Umbelliferone Inhibits Zika Virus (ZIKV) NS5 Activity and Replication In Vitro.4

• Scientific Reports / ResearchGate (2019). Development of a fluorescence-based method for the rapid determination of Zika virus polymerase activity and the screening of antiviral drugs.2

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• 2. researchgate.net [researchgate.net]
• 3. biorxiv.org [biorxiv.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. journals.asm.org [journals.asm.org]

Application Note: High-Fidelity Determination of IC50 and EC50 for Antiviral Compounds

Scientific Rationale: The Causality of Assay Selection

In antiviral drug discovery, determining the potency of a compound requires a bifurcated approach: measuring direct target engagement and evaluating phenotypic efficacy. While the literature sometimes uses the terms interchangeably[1], rigorous pharmacological profiling strictly delineates the two:

• Biochemical IC50 (Half-Maximal Inhibitory Concentration): This metric quantifies the direct interaction between a drug and an isolated viral target (e.g., a protease or polymerase) in a cell-free environment. It isolates the compound's intrinsic binding affinity, eliminating variables like membrane permeability and efflux pumps.

• Cell-Based EC50 (Half-Maximal Effective Concentration): This metric measures the compound's ability to inhibit viral replication within a living host cell. It accounts for critical physiological barriers, including cellular uptake, off-target binding, and prodrug metabolism.

The Causality of Discrepancies: A compound may exhibit a sub-nanomolar biochemical IC50 but a poor micromolar EC50 due to rapid intracellular degradation or an inability to cross the cell membrane. Conversely, prodrugs like Remdesivir (GS-5734) exhibit no direct inhibitory effect in their administered form; they must be internalized and metabolized by host cells into an active nucleoside triphosphate analog (GS-443902) to halt viral RNA synthesis[2]. Therefore, both assays are mandatory to establish a robust Structure-Activity Relationship (SAR) and predict in vivo efficacy.

Experimental Workflow

Figure 1: Parallel workflow for determining biochemical IC50 and cell-based EC50 of antivirals.

Protocol 1: Biochemical IC50 Determination (Target-Based)

Model System: Nirmatrelvir (PF-07321332) inhibition of SARS-CoV-2 Main Protease (Mpro/3CLpro).

Nirmatrelvir is a high-efficacy antiviral that covalently and reversibly binds to the Cys145 residue of the viral Mpro catalytic domain[3]. To accurately measure its IC50, the assay must be designed to accommodate its binding kinetics.

Step-by-Step Methodology

• Reagent Preparation: Prepare assay buffer (50 mM Tris-HCl pH 7.3, 1 mM EDTA, 1 mM DTT). Prepare a 10-point, 3-fold serial dilution of Nirmatrelvir in 100% DMSO.

• Enzyme Addition & Pre-Incubation (Critical Step): Dispense recombinant SARS-CoV-2 Mpro into a 384-well black microplate. Add the compound dilutions. Causality: Because Nirmatrelvir is a covalent inhibitor, the enzyme-inhibitor complex must be pre-incubated for 30 minutes at room temperature. Skipping this step prevents the covalent bond from reaching equilibrium before substrate competition occurs, artificially inflating the IC50[3].

• Substrate Addition: Initiate the reaction by adding a FRET-based peptide substrate (e.g., Dabcyl-KTSAVLQSGFRKME-Edans).

• Kinetic Readout: Continuously measure fluorescence (Ex 340 nm / Em 490 nm) for 20 minutes. Calculate the initial velocity ( V0​ ) from the linear portion of the kinetic curve.

• Self-Validating System: As recommended by the NIH Assay Guidance Manual, the assay must include a DMSO-only vehicle (0% inhibition) and a no-enzyme control (100% inhibition)[4]. Calculate the Z'-factor; the data is only accepted if Z′>0.5 , ensuring statistical reliability and sufficient signal window[4].

Protocol 2: Cell-Based EC50 Determination (Phenotypic)

Model System: Remdesivir (GS-5734) inhibition of SARS-CoV-2 replication.

Remdesivir must be converted intracellularly to its active triphosphate form to inhibit the viral RNA-dependent RNA polymerase (RdRp)[2]. The choice of cell line and viral load dictates the accuracy of the EC50.

Step-by-Step Methodology

• Cell Seeding: Seed human lung epithelial cells (e.g., Calu-3 or A549-ACE2) into 384-well plates. Causality: Calu-3 cells are selected over standard Vero E6 monkey kidney cells because they express relevant human proteases (TMPRSS2) and possess a more physiologically accurate prodrug metabolism profile for Remdesivir, yielding clinically meaningful EC50 values (~0.7 µM)[5].

• Compound Treatment: Apply a 10-point serial dilution of Remdesivir to the cells 2 hours prior to infection.

• Viral Infection: Infect the cells with SARS-CoV-2 at a standardized Multiplicity of Infection (MOI) of 0.05. Causality: A low MOI ensures that multiple viral replication cycles occur over the 96-hour incubation period, maximizing the assay's sensitivity to replication inhibitors[5].

• Cytotoxicity Counter-Screen (Self-Validation): In parallel, treat an identical uninfected plate with the same compound dilutions. This determines the half-maximal cytotoxic concentration (CC50). You must calculate the Selectivity Index ( SI=CC50/EC50 ). An antiviral effect is only valid if the SI is >10, proving the reduction in viral load is not merely a byproduct of host cell death[2].

• Readout & Analysis: At 96 hours post-infection, add CellTiter-Glo to measure ATP levels, which serves as a proxy for cell viability rescued from viral Cytopathic Effect (CPE)[5]. Fit the data using a 4-parameter logistic (4PL) Hill equation to derive the EC50.

Data Presentation: Comparative Antiviral Metrics

The table below synthesizes quantitative data for standard-of-care antivirals, highlighting the differences between biochemical and cell-based readouts across different model systems.

Compound	Target / Virus	Assay Type	Model System	Value	Reference
Nirmatrelvir	SARS-CoV-2 Mpro	Biochemical IC50	Cell-Free FRET	~4 nM	[3]
Nirmatrelvir	SARS-CoV-2 (Omicron)	Cell-Based EC50*	HeLa-ACE2	~74 nM	[1]
Remdesivir	SARS-CoV-2 (WA1)	Cell-Based EC50	Calu-3	~0.7 µM	[5]
Remdesivir	SARS-CoV-2 (Omicron)	Cell-Based EC50	A549-ACE2	~53 nM	[6]

*Note: Virology literature frequently utilizes the term "IC50" to describe cell-based viral inhibition[1]. In this table, it is classified under EC50 to maintain pharmacological consistency.

Sources

• 1. biorxiv.org [biorxiv.org]
• 2. pmda.go.jp [pmda.go.jp]
• 3. PF-07321332 ≥95% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 4. Standardization of High Content Imaging and Informatics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Discovery of SARS-CoV-2 antiviral synergy between remdesivir and approved drugs in human lung cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scienceopen.com [scienceopen.com]

Technical Notes & Optimization

Troubleshooting low efficacy in antiviral screening of pyrimidine derivatives

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for troubleshooting low efficacy in the antiviral screening of pyrimidine derivatives. As a Senior Application Scientist, I understand that unexpected or disappointing results are a common part of the research and development process. This guide is designed to provide you with in-depth, field-proven insights to help you diagnose and resolve common issues encountered during your experiments. We will move beyond simple checklists to explore the causality behind experimental choices, ensuring a robust and logical approach to troubleshooting.

Frequently Asked Questions (FAQs)

Here are some of the most common initial questions we receive from researchers working with pyrimidine derivatives.

Q1: My pyrimidine derivatives are showing little to no antiviral activity in my primary screen. Where should I start troubleshooting?

Start by systematically validating the two core components of your experiment: the compound and the assay system. First, confirm the identity, purity, and stability of your pyrimidine derivatives. Second, scrutinize your assay parameters, including the health and suitability of the cell line, the viral titer, and the sensitivity of your detection method. Often, the issue is not a lack of bioactivity but a suboptimal experimental setup.

Q2: How can I distinguish between genuine low efficacy and high cytotoxicity that might be masking the antiviral effect?

This is a critical step. You must run a cytotoxicity assay in parallel with your antiviral screen using the same cell line, compound concentrations, and incubation times, but without the virus.[1] This will allow you to determine the concentration range where the compound is non-toxic. A compound is only considered a viable hit if it shows significant antiviral activity at concentrations well below its cytotoxic concentration (CC50). The ratio of CC50 to the effective concentration (EC50), known as the Selectivity Index (SI), is a key metric for a promising antiviral candidate.[2]

Q3: We are observing significant well-to-well and day-to-day variability in our results. What are the likely causes?

Inconsistent results often point to issues with compound solubility or assay execution. Pyrimidine derivatives can have poor aqueous solubility, leading to precipitation when a DMSO stock is diluted into your assay medium.[3][4] This results in an inconsistent final concentration. Other sources of variability include inconsistent cell seeding density, fluctuations in viral titer, and edge effects in microplates.

Q4: I suspect my compound's solubility is the problem. What are the signs and how can I fix it?

The most obvious sign is visible precipitation (a cloudy or milky appearance) when you add your DMSO stock to the aqueous assay buffer.[4] Even without visible precipitate, micro-precipitation can occur. To address this, you can try lowering the final DMSO concentration (ideally ≤1%), gently warming the solution, or using formulation aids like co-solvents or cyclodextrins.[3][4] It is crucial to experimentally determine the kinetic solubility of your compound in the final assay buffer.

In-Depth Troubleshooting Guides

This section provides a more detailed, structured approach to identifying and resolving the root causes of low efficacy.

Section 1: Compound-Specific Issues

Before questioning the biological activity, ensure the compound itself is not the source of the problem.

A: The Problem of the Compound Itself

Low efficacy can often be traced back to the physical and chemical properties of the test article. Many pyrimidine derivatives are planar, aromatic structures with a potential for hydrogen bonding, which can lead to poor solubility in aqueous media despite being soluble in DMSO.[3][5]

Causality and Recommended Actions:

• Confirm Identity and Purity:

  • Why: Impurities can interfere with the assay or the compound may have degraded during storage.

  • Action: Verify the molecular weight and structure of your compound batch using LC-MS and NMR. Purity should be assessed via HPLC, ideally >95%.

• Assess Compound Solubility:

  • Why: A compound that precipitates out of the assay medium cannot interact with the virus or host cells, leading to a false-negative result.[4] This "crashing out" is a common issue when diluting a high-concentration DMSO stock into an aqueous buffer.[4]

  • Action: Perform a kinetic solubility assay in your specific cell culture medium. This will determine the maximum concentration at which your compound remains in solution under the assay conditions. See Protocol 1 for a detailed methodology.

• Evaluate Compound Stability:

  • Why: The compound may degrade over the course of the experiment (e.g., due to temperature, pH, or light exposure).

  • Action: Incubate the compound in the assay medium for the full duration of your experiment. Afterwards, use HPLC to check for the appearance of degradation peaks.

Section 2: Assay-Related Problems

A robust and optimized assay is fundamental to obtaining reliable data.

A: The Challenge of the Biological System

Cell-based antiviral assays are complex biological systems. Their performance depends on the interplay between the host cells, the virus, and the compound.[6] An assay that is not properly optimized for your specific virus-cell combination can easily miss true antiviral activity.

Causality and Recommended Actions:

• Cell Line Selection and Health:

  • Why: Not all cell lines are equally permissive to a given virus.[7][8] Furthermore, using cells from a high passage number or cells that are not in a healthy, exponential growth phase can lead to inconsistent results. The choice between a standard cell line (like Vero) and a more physiologically relevant one (like primary human cells or 3D cultures) can dramatically alter drug efficacy.[7][9][10]

  • Action: Ensure your chosen cell line is highly permissive to the virus. Always use low-passage cells and monitor their viability and morphology. Seed cells to achieve 80-90% confluency at the time of infection.

• Virus Titer and Multiplicity of Infection (MOI):

  • Why: An MOI that is too high can overwhelm the cells, making it difficult to detect the effect of an inhibitor. An MOI that is too low may not produce a strong enough signal in the assay timeframe.

  • Action: Perform a virus titration experiment on your specific cell line to determine the optimal MOI. You want an MOI that results in a clear cytopathic effect (CPE) or a robust reporter signal within your desired assay window, but is not so high that a potent inhibitor would show no effect.

• Assay Readout and Controls:

  • Why: The method used to measure viral replication (e.g., CPE, plaque reduction, reporter gene expression, qPCR) must be sensitive and have a wide dynamic range.[6] False positives can arise from compounds that interfere with the detection method (e.g., autofluorescent compounds in a fluorescence-based assay).[6][11]

  • Action:

    • Include a known positive control antiviral drug to validate that the assay can detect inhibition.[12]

    • Include a negative control (vehicle, e.g., DMSO) to define the baseline of 100% viral replication.

    • Run a "compound only" control plate without the virus to check for autofluorescence or other interference with the readout.

Section 3: Mechanism of Action Considerations

If the compound and assay are sound, the issue may be the biological mechanism itself.

A: The Question of Biological Mechanism

Pyrimidine derivatives can exert antiviral effects through various mechanisms.[13][14] These include direct-acting antivirals (DAAs) that target viral enzymes like polymerases, and host-targeting agents (HTAs) that inhibit host cell proteins necessary for viral replication, such as dihydroorotate dehydrogenase (DHODH) in the de novo pyrimidine biosynthesis pathway.[2][15][16]

Causality and Recommended Actions:

• Target Mismatch:

  • Why: The compound may be designed to inhibit a specific viral enzyme (e.g., HIV reverse transcriptase), which has no equivalent in the virus you are screening against (e.g., influenza virus).[13]

  • Action: Review the literature for the known or predicted targets of your pyrimidine scaffold. Does your target virus rely on this pathway?

• Requirement for Metabolic Activation:

  • Why: Many nucleoside-analogue pyrimidine derivatives are pro-drugs that must be phosphorylated by host cell kinases to become active triphosphate forms.[17] The efficiency of this conversion can vary dramatically between different cell types.[8][17]

  • Action: Test your compound in different cell lines known to have varying levels of the relevant metabolic enzymes. If the compound is active in one cell line but not another, it may point to a metabolic activation issue.

• Inhibition of Host Pyrimidine Synthesis:

  • Why: Some broad-spectrum antiviral pyrimidine derivatives work by depleting the host cell's nucleotide pools, which are required for viral replication.[2][15][16]

  • Action: To test this hypothesis, perform a "rescue" experiment. If the compound's antiviral activity is due to pyrimidine depletion, adding exogenous pyrimidines (like uridine or cytidine) to the culture medium should reverse the antiviral effect.[15][16]

Visualizations & Data

Troubleshooting Workflow

The following diagram outlines a logical workflow for diagnosing low efficacy in your antiviral screen.

Caption: Mechanisms of antiviral action for pyrimidine derivatives.

Data Summary Table

Issue Category	Specific Problem	Key Indicator(s)	Recommended Solution(s)
Compound	Low Solubility	Visible precipitate, inconsistent results	Determine kinetic solubility, lower final DMSO %, use co-solvents [3][4]
Low Purity / Degradation	Extra peaks in HPLC/LC-MS	Re-purify or re-synthesize compound
Assay	High Cytotoxicity	Low cell viability in parallel assay	Determine CC50; test at non-toxic concentrations
Suboptimal MOI	Signal too high or too low	Titrate virus to find optimal MOI for assay window
Assay Interference	High background in "compound only" wells	Switch to an orthogonal detection method (e.g., qPCR instead of fluorescence) [6]
Mechanism	Target Mismatch	Compound is known to be specific for another virus class	Screen against a relevant virus or in a target-based assay
No Metabolic Activation	Efficacy is cell-line dependent	Use cell lines with high expression of relevant kinases [8][17]
Host Pyrimidine Depletion	Antiviral effect is broad-spectrum	Perform rescue experiment with exogenous uridine/cytidine [15][16]

Experimental Protocols

Protocol 1: Kinetic Solubility Assessment in Assay Medium

Objective: To determine the maximum concentration at which a compound remains soluble in the final aqueous assay buffer.

Methodology:

• Preparation: Prepare a high-concentration stock solution of your pyrimidine derivative in 100% anhydrous DMSO (e.g., 20 mM).

• Serial Dilution: In a 96-well clear plate, add the appropriate volume of your final assay medium (e.g., DMEM + 2% FBS) to a series of wells.

• Compound Addition: Add a small, fixed volume of the DMSO stock solution to each well to create a dilution series (e.g., final concentrations ranging from 1 µM to 200 µM). Ensure the final DMSO concentration is consistent across all wells and matches your planned assay concentration (e.g., 1%).

• Incubation: Mix the plate by shaking for 1-2 hours at the temperature of your antiviral assay (e.g., 37°C).

• Measurement: Measure the turbidity (light scattering) of each well using a plate reader at a wavelength where the compound does not absorb (e.g., 600 nm).

• Analysis: The concentration at which turbidity begins to increase significantly above the baseline is the limit of your compound's kinetic solubility. You should only use concentrations below this limit in your antiviral assays. [4]

Protocol 2: Standard Cytotoxicity Assay (MTT-based)

Objective: To determine the concentration of a compound that reduces cell viability by 50% (CC50).

Methodology:

• Cell Seeding: Seed your chosen host cells into a 96-well plate at the same density as your antiviral assay. Allow cells to adhere overnight.

• Compound Treatment: Prepare serial dilutions of your pyrimidine derivative in culture medium and add them to the cells. Include "cells only" (negative control) and "high-concentration toxicant" (positive control, e.g., doxorubicin) wells.

• Incubation: Incubate the plate for the same duration as your antiviral assay (e.g., 48-72 hours).

• MTT Addition: Add MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours at 37°C. Live cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized buffer) to each well to dissolve the formazan crystals.

• Readout: Measure the absorbance at ~570 nm using a microplate reader.

• Analysis: Normalize the data to the "cells only" control (100% viability). Plot the percentage of cell viability against the log of the compound concentration and use non-linear regression to calculate the CC50 value. [1]

Protocol 3: Viral Titer Reduction Assay (Plaque Assay)

Objective: To quantify the reduction in infectious virus particles as a measure of a compound's antiviral efficacy (EC50).

Methodology:

• Cell Seeding: Seed permissive host cells in 6-well or 12-well plates to form a confluent monolayer.

• Infection: Prepare serial dilutions of your virus stock. Infect the cell monolayers with a low amount of virus (e.g., 100 plaque-forming units, PFU) in the presence of serial dilutions of your pyrimidine derivative.

• Incubation: After a short adsorption period (e.g., 1 hour), remove the virus/compound mixture.

• Overlay: Add an overlay medium (e.g., containing 1% methylcellulose or agar) mixed with the corresponding concentrations of your compound. This semi-solid medium prevents the virus from spreading freely through the medium, restricting infection to adjacent cells and forming discrete plaques.

• Incubation: Incubate the plates for several days until visible plaques are formed.

• Staining: Fix the cells (e.g., with 4% formaldehyde) and stain them with a dye like crystal violet. The stain will color the living cells, leaving the plaques (areas of dead or lysed cells) as clear zones.

• Analysis: Count the number of plaques for each compound concentration. Normalize the data to the "virus only" control. Plot the percentage of plaque reduction against the log of the compound concentration and use non-linear regression to calculate the EC50 value. [18]

References

• An optimized cell-based assay to assess influenza virus replication by measuring neuraminidase activity and its applications for virological surveillance. PubMed. [Link]

• Pyrimidine derivatives: Their significance in the battle against malaria, cancer and viral infections. GSC Biological and Pharmaceutical Sciences. [Link]

• Broad-spectrum antiviral that interferes with de novo pyrimidine biosynthesis. PNAS. [Link]

• An optimized cell-based assay to assess influenza virus replication by measuring neuraminidase activity and its applications for virological surveillance. PubMed. [Link]

• Discovery of a Broad-Spectrum Antiviral Compound That Inhibits Pyrimidine Biosynthesis and Establishes a Type 1 Interferon-Independent Antiviral State. PMC. [Link]

• Inhibition of pyrimidine synthesis reverses viral virulence factor-mediated block of mRNA nuclear export. Rockefeller University Press. [Link]

• An overview on synthesis and biological activity of pyrimidines. World Journal of Advanced Research and Reviews. [Link]

• A systematic approach to identify host targets and rapidly deliver broad-spectrum antivirals. Cell. [Link]

• Differential Efficacy of Novel Antiviral Substances in 3D and Monolayer Cell Culture. PMC. [Link]

• Validation of primary hits. For validating compounds with activity... ResearchGate. [Link]

• Development of a Cell-Based Assay for Identification of Viral Entry Inhibitors Against SARS-CoV by High Throughput Screening (HTS). PMC. [Link]

• Metabolism and mechanism of antiretroviral action of purine and pyrimidine derivatives. PubMed. [Link]

• Exploring 4,7-Disubstituted Pyrimido[4,5-d]pyrimidines as Antiviral and Anticancer Agents. MDPI. [Link]

• False-positive and false-negative COVID-19 cases: respiratory prevention and management strategies, vaccination, and further perspectives. PMC. [Link]

• A novel three-dimensional cell culture method enhances antiviral drug screening in primary human cells. PubMed. [Link]

• Primary screen hit identification and validation. ResearchGate. [Link]

• How can we improve our antiviral drug development pipeline? Patsnap Synapse. [Link]

• A review on therapeutic potential of heterocyclic pyrimidine derivatives as potent antiviral agents. SciSpace. [Link]

• High Throughput Screening of FDA-Approved Drug Library Reveals the Compounds that Promote IRF3-Mediated Pro-Apoptotic Pathway Inhibit Virus Replication. MDPI. [Link]

• Recommendations for the Development of Cell-Based Anti-Viral Vector Neutralizing Antibody Assays. ResearchGate. [Link]

• How to survive a phenotypic antiviral screening. Virology Research Services. [Link]

• Water Solubility Enhancement of Pyrazolo[3,4-d]pyrimidine Derivatives via Miniaturized Polymer–Drug Microarrays. ACS Medicinal Chemistry Letters. [Link]

• Cytotoxicity Analysis of Some Novel Pyrimi. Journal of Chemical and Pharmaceutical Research. [Link]

• Measurement and Correlation for Solubility of Some Pyrimidine Derivatives in Different Solvents. SciSpace. [Link]

• What's in a cell line? Important considerations for antiviral drug development. PLOS. [Link]

• Navigating False Positives and False Negatives in Healthcare: Implications and Opportunities for Pharmacy Administration. ResearchGate. [Link]

• Synthesis and Antiviral Efficacy of Pyrimidine Analogs Targeting Viral Pathways. ResearchGate. [Link]

• False-Positive Human Immunodeficiency Virus Results in COVID-19 Patients. PMC. [Link]

• Measurement and Correlation for Solubility of Some Pyrimidine Derivatives in Different Solvents. ResearchGate. [Link]

• Viral contamination in cell culture: analyzing the impact of Epstein Barr virus and Ovine Herpesvirus 2. Frontiers. [Link]

• A High Throughput Assay for Screening Host Restriction Factors and Antivirals Targeting Influenza A Virus. Frontiers. [Link]

• Overcoming Culture Restriction for SARS-CoV-2 in Human Cells Facilitates the Screening of Compounds Inhibiting Viral Replication. Antimicrobial Agents and Chemotherapy. [Link]

• Navigating False Negatives on COVID Rapid Tests. McGill University. [Link]

• False positives in reverse transcription PCR testing for SARS-CoV-2. medRxiv. [Link]

• Synthesis and Antiviral Evaluation of Nucleoside Analogues Bearing One Pyrimidine Moiety and Two D-Ribofuranosyl Residues. MDPI. [Link]

• Exploration of the in vitro Antiviral Activity of a Series of New Pyrimidine Analogues on the Replication of HIV and HCV. ResearchGate. [Link]

• High-Throughput Screening and Identification of Potent Broad-Spectrum Inhibitors of Coronaviruses. ASM Journals. [Link]

• Exploring a New Generation of Pyrimidine and Pyridine Derivatives as Anti-Influenza Agents Targeting the Polymerase PA–PB1 Subunits Interaction. MDPI. [Link]

• A high throughput screening assay for inhibitors of SARS-CoV-2 pseudotyped particle entry. PLOS ONE. [Link]

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Technical Support Center: Troubleshooting Pyrimidinone Scaffold Cytotoxicity

Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I frequently consult on early-stage hit-to-lead campaigns where promising scaffolds exhibit unexplained cellular toxicity.

The compound 2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one is a highly lipophilic building block. While the pyrimidin-4(3H)-one core is a privileged pharmacophore in medicinal chemistry, its structural features often lead to promiscuous binding and assay artifacts. This guide provides a causal framework to diagnose and engineer away the cytotoxicity associated with this specific molecule and its derivatives.

Part 1: Medicinal Chemistry & Structural Optimization (FAQs)

Q1: My 2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one derivative shows broad-spectrum cytotoxicity across multiple mammalian cell lines (IC₅₀ < 5 µM). Is this target-mediated? A: It is highly unlikely to be specific target-mediated toxicity. The pyrimidin-4(3H)-one core is a classic ATP-mimetic. The N3-H (hydrogen bond donor) and C4=O (hydrogen bond acceptor) perfectly align with the hinge region of the kinome. If your compound is unoptimized, it is likely acting as a pan-kinase inhibitor, leading to off-target cellular toxicity.

• The Fix: Synthesize an N3-methylated analog. This simple modification abolishes the hydrogen bond donor capacity, disrupting the hinge-binding motif 1. If the N3-methyl analog is non-toxic, your original cytotoxicity was driven by off-target kinase inhibition.

Q2: How does the 2-cyclohexyl group contribute to the toxicity profile? A: The cyclohexyl ring is a massive driver of lipophilicity (logP). High lipophilicity forces the molecule to partition nonspecifically into lipid bilayers, causing direct membrane disruption and mitochondrial uncoupling 2.

• The Fix: Perform a bioisosteric replacement of the cyclohexyl group with a tetrahydropyran (THP) or piperidine ring. This introduces a heteroatom that lowers the cLogP and increases the Polar Surface Area (PSA) without drastically altering the steric bulk, effectively reducing membrane-driven toxicity.

Part 2: Assay Artifacts & Formulation (FAQs)

Q3: We noticed micro-suspensions in our cell culture media at higher concentrations. Could this cause a false-positive cytotoxicity readout? A: Absolutely. Highly lipophilic compounds like 2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one are prone to colloidal aggregation in aqueous buffers. These sub-micron aggregates sequester essential proteins from the media, adhere to cell membranes, and trigger endosomal disruption upon cellular uptake, leading to cell death that has nothing to do with the compound's actual pharmacology 3.

• The Fix: Implement the self-validating detergent-reversal protocol detailed below to confirm if your toxicity is an aggregation artifact.

Part 3: Experimental Protocol for Diagnosing Aggregation-Based Cytotoxicity

To ensure trustworthiness in your data, you must establish a self-validating system. This protocol uses a non-toxic surfactant to disrupt colloidal aggregates. If the addition of the surfactant "rescues" cell viability, the cytotoxicity was a false positive caused by aggregation.

Materials:

• Cell line of interest (e.g., HEK293 or HepG2)

• 2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one stock (10 mM in DMSO)

• Tween-80 (Cell-culture grade)

• CellTiter-Glo® or equivalent viability reagent

Step-by-Step Methodology:

• Cell Plating: Seed cells at 5,000 cells/well in a 96-well plate. Incubate overnight at 37°C, 5% CO₂.

• Media Preparation: Prepare two batches of assay media:

  • Media A: Standard complete media.

  • Media B: Complete media supplemented with 0.025% (v/v) Tween-80 . (Note: Extensive empirical testing has shown 0.025% Tween-80 is non-toxic to most mammalian cells while sufficient to disrupt small-molecule colloids).

• Compound Dilution: Create a 7-point dose-response curve (e.g., 0.1 µM to 100 µM) of your compound in both Media A and Media B. Ensure final DMSO concentration remains constant (≤ 0.5%).

• Treatment: Aspirate plating media and apply the compound-treated media to the respective wells. Include vehicle controls for both Media A and Media B.

• Incubation & Readout: Incubate for 48 hours. Add CellTiter-Glo® reagent, lyse for 10 minutes, and read luminescence.

• Causal Interpretation:

  • If IC₅₀ in Media A is 5 µM, but IC₅₀ in Media B is >100 µM ➔ Toxicity is a colloidal aggregation artifact.

  • If IC₅₀ is identical in both media ➔ Toxicity is structurally intrinsic (target-mediated or lipophilicity-driven).

Part 4: Quantitative Data & Structural Strategy Summary

The following table summarizes the causal relationship between specific structural modifications of the 2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one scaffold and their quantitative impact on cytotoxicity parameters.

Modification Strategy	Structural Change	Causal Rationale	Expected Impact on Cytotoxicity
Reduce Lipophilicity	Cyclohexyl ➔ Tetrahydropyran (THP)	Lowers cLogP; reduces non-specific lipid bilayer partitioning.	Decrease (Improves IC₅₀ by >10-fold in counter-screens)
Disrupt Kinase Binding	N3-H ➔ N3-Methyl	Removes critical hydrogen bond donor required for kinase hinge binding.	Decrease (Validates off-target mechanism)
Increase Solubility	5-Ethyl ➔ 5-(2-hydroxyethyl)	Increases Polar Surface Area (PSA); raises the Critical Aggregation Concentration (CAC).	Decrease (Eliminates colloidal false-positives)
Steric Occlusion	C6-H ➔ C6-Phenyl	Induces a steric clash with the kinase ATP-binding pocket.	Decrease (Improves kinome selectivity)

Part 5: Diagnostic Workflow Visualization

Below is the logical decision tree for troubleshooting cytotoxicity associated with pyrimidinone scaffolds.

Caption: Diagnostic decision tree for isolating and resolving the root cause of pyrimidinone cytotoxicity.

References

• Source: ACS Publications (Journal of Medicinal Chemistry)
• Source: MDPI (Chemosensors)
• Source: ACS Publications (ACS Chemical Biology)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Study of the Lipophilicity of Tetracyclic Anticancer Azaphenothiazines [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]

Purification challenges of 2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one and its analogs

Welcome to the Application Laboratory's Technical Support Center. As researchers and drug development professionals, you are likely aware that handling pyrimidine derivatives—specifically 2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one and its analogs—presents unique analytical and preparative challenges.

This guide is designed by our Senior Application Scientists to move beyond basic troubleshooting. We do not just tell you what to do; we explain the fundamental physical chemistry driving your chromatographic failures and provide self-validating protocols to ensure your purification workflows are robust, reproducible, and scientifically sound.

Troubleshooting FAQs: The Chemistry of Chromatographic Failure

Q1: Why does 2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one exhibit severe peak tailing, smearing, and splitting during chromatography? A1: The root cause is the dynamic structural instability of the pyrimidin-4-one core. Unlike static molecules, 4(3H)-pyrimidinones exist in a complex 1[1]. In solution, the dominant keto form (4(3H)-one) interconverts with the enol form (4-hydroxypyrimidine) and a minor keto form (4(1H)-one)[2].

Furthermore, in non-polar environments like normal-phase silica or chloroform, the keto monomers undergo a temperature-induced ground-state 3 to form keto-keto (KK) ring dimers[3]. Because this interconversion occurs on a timescale similar to the chromatographic separation, the compound smears across the column, resulting in split or broadened peaks.

Q2: How do solvent choices impact the structural state of my sample? A2: Solvent polarity dictates the thermodynamic minimum of the system. Polar solvents (e.g., water, DMSO) stabilize the highly polar 4(3H)-keto tautomer through hydrogen bonding and dipole interactions, effectively suppressing the enol form[1]. Conversely, non-polar solvents (e.g., CCl4) increase the population of the enol tautomer and strongly promote the formation of KK dimers[3]. For purification, this means non-polar solvent systems (like Hexane/Ethyl Acetate) will induce multiple species, while highly polar or pH-buffered systems will collapse the equilibrium into a single, well-behaved species.

Caption: Tautomeric equilibrium and dimerization pathways of pyrimidin-4-ones.

Quantitative Data: Tautomeric Energetics

Understanding the energy landscape of these molecules allows us to manipulate their state. The table below summarizes the energetic penalties and environmental preferences for the various states of the pyrimidin-4-one core.

Tautomeric / Structural State	Relative Energy (Gas Phase)	Environmental Preference	Chromatographic Impact
4(3H)-Keto Monomer	0.00 kcal/mol (Baseline)	Polar solvents (DMSO, H2O)	Sharp peaks (if locked)
4-Hydroxy (Enol) Monomer	+1.5 to +3.0 kcal/mol	Non-polar solvents (CCl4)	Peak broadening
Keto-Keto (KK) Dimer	Concentration dependent	Non-polar aprotic solvents	Split peaks / smearing
4(1H)-Keto Monomer	> +5.0 kcal/mol	High-energy intermediate	Negligible

(Data synthesized from computational and IR spectroscopy studies on pyrimidin-4-one tautomerism[1][2][3].)

Standard Operating Procedure: Self-Validating RP-HPLC Purification

Objective: This protocol uses pH suppression and polar aprotic solvation to lock 2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one into a single protonated keto state, preventing DPT dimerization and tautomeric smearing.

Step 1: Sample Solvation (Dimer Disruption)

• Action: Dissolve the crude 2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one in 100% LC-MS grade DMSO.

• Mechanism: DMSO acts as a strong hydrogen-bond acceptor. It outcompetes the intermolecular hydrogen bonds required for the keto-keto DPT reaction, breaking down dimers into the monomeric 4(3H)-keto form[3].

• Self-Validation: The solution should be completely clear. Any turbidity indicates polymeric aggregates; if observed, sonicate at room temperature for 5 minutes.

Step 2: Mobile Phase Preparation (Tautomer Locking)

• Action: Prepare Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water (pH ~2.0). Prepare Mobile Phase B: 0.1% TFA in Acetonitrile.

• Mechanism: Pyrimidinones have a basic nitrogen. Dropping the pH below the pKa of the pyrimidine ring ensures complete protonation. This electrostatic locking prevents the proton migration necessary for keto-enol tautomerization[4].

Step 3: Column Selection and Equilibration

• Action: Utilize a heavily end-capped C18 column (e.g., Waters XBridge or Phenomenex Luna).

• Mechanism: Residual silanols on non-end-capped columns provide local micro-environments of varying pH, which can re-induce tautomerization at the stationary phase surface. End-capping eliminates these secondary interactions.

Step 4: Gradient Elution

• Action: Run a shallow gradient (e.g., 20% to 60% B over 20 minutes) while maintaining the column compartment strictly below 25°C.

• Mechanism: Elevated temperatures provide the activation energy required for tautomeric interconversion[3]. Keeping the column cool kinetically freezes the molecule in its protonated keto state.

• Self-Validation: Monitor at 254 nm. A perfectly symmetrical peak (Tailing factor 0.95 - 1.05) validates that the tautomeric equilibrium has been successfully suppressed.

Step 5: Rapid Recovery

• Action: Immediately freeze the collected fractions on dry ice and lyophilize.

• Mechanism: Prolonged exposure to aqueous TFA can lead to acid-catalyzed hydrolysis of the ethyl or cyclohexyl substituents over time. Rapid lyophilization removes the water and volatile TFA, yielding the stable solid 4(3H)-one.

Caption: Self-validating RP-HPLC purification workflow for pyrimidin-4(3H)-one analogs.

References

• Dimerization and Double Proton Transfer-Induced Tautomerism of 4(3H)-Pyrimidinone in Solution Studied by IR Spectroscopy and Quantum Chemical Calculations Source: The Journal of Physical Chemistry B - ACS Publications / PubMed URL:[Link]

• From 2-Hydroxypyridine to 4(3H)-Pyrimidinone: Computational Study on the Control of the Tautomeric Equilibrium Source: The Journal of Physical Chemistry A - ACS Publications URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Dimerization and double proton transfer-induced tautomerism of 4(3H)-pyrimidinone in solution studied by IR spectroscopy and quantum chemical calculations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Tautomerism characteristics of 4-pyrimidone_Chemicalbook [chemicalbook.com]

Technical Support Center: Troubleshooting Pyrimidinone-Based Inhibitor Off-Target Effects

Welcome to the Advanced Application Support Center. Pyrimidinone and pyrazolo[1,5-a]pyrimidine scaffolds are privileged structures in drug discovery, primarily due to their ability to act as potent ATP isosteres. By mimicking the adenine ring of ATP, these compounds form critical hydrogen bonds with the highly conserved hinge region of kinase active sites 1.

However, this structural advantage frequently results in promiscuous off-target binding. The high conservation of the ATP-binding pocket across the human kinome—and the existence of non-kinase adenine-binding proteins—means that pyrimidinone derivatives often exhibit polypharmacology. This guide provides actionable, mechanistically grounded troubleshooting strategies to diagnose, validate, and engineer away these off-target liabilities.

Part 1: Diagnostic Troubleshooting (Q&A)

Q1: My pyrimidinone inhibitor shows sub-nanomolar biochemical potency against my target kinase, but I am observing broad cytotoxicity in wild-type (non-target) cell lines. How do I isolate the cause?

Causality & Mechanism: The pyrimidinone core often mimics adenine so effectively that it binds the conserved hinge region of off-target cell-cycle kinases (such as CDK1/2). Cytotoxicity in wild-type cells is a hallmark of unintended CDK blockade. Furthermore, these scaffolds can bind non-kinase targets like Ubiquitin-Specific Protease 7 (USP7), leading to generalized proteasome disruption and apoptosis 2. Actionable Solution: Do not rely solely on biochemical IC50 values. Implement a Cellular Thermal Shift Assay (CETSA) (see Protocol 1) to verify target engagement in the exact cell line exhibiting toxicity. If CETSA confirms primary target engagement at 10 nM but toxicity occurs only at 5 μM, you are observing a polypharmacological off-target effect driven by low-affinity binding to secondary targets.

Q2: We modified the pyrimidinone scaffold at the 5-position to improve solubility, but now we are seeing unexpected metabolic shifts and altered signaling in our in vivo models. What happened?

Causality & Mechanism: Structural modifications, particularly those extending into the solvent-exposed tail or the back-pocket of the kinase, can inadvertently open access to off-target kinases like Salt-Inducible Kinases (SIKs) 3. SIKs possess a small threonine gatekeeper residue; if your modification reduces steric bulk, your compound may now fit into the SIK back-pocket. Additionally, pyrimidinone derivatives can exhibit potent off-target inhibition of Adenylyl Cyclase 1 (AC1), a non-kinase target that regulates cAMP production 4. Actionable Solution: Cross-reference your structural modifications against the gatekeeper residues of suspected off-targets. Perform a kinome-wide selectivity screen and specifically request the inclusion of SIK isoforms and AC1 functional assays.

Part 2: Visualizing the Off-Target Cascade

Pathway divergence illustrating how pyrimidinone hinge-binding promiscuity drives off-target toxicity.

Part 3: Quantitative Off-Target Liability Matrix

To systematically engineer out toxicities, reference this matrix of common pyrimidinone off-targets, their structural drivers, and proven mitigation strategies.

Off-Target Class	Specific Target Examples	Structural Driver on Pyrimidinone	Phenotypic Consequence	Mitigation Strategy
Cell-Cycle Kinases	CDK1, CDK2	Unsubstituted 2-amino group mimicking ATP adenine perfectly.	Broad cytotoxicity, cell-cycle arrest in wild-type cells.	Introduce steric bulk at the 2-position to clash with the specific CDK gatekeeper residue.
Metabolic Kinases	SIK1, SIK2, SIK3	Small substituents at the 5-position allowing deep back-pocket entry.	Altered metabolic states, bone formation anomalies.	Exploit back-pocket differences; modify the 5-position to clash with the SIK threonine gatekeeper.
Non-Kinase Enzymes	Adenylyl Cyclase 1 (AC1)	Planar pyrimidinone core binding to adenine-recognition sites.	Disrupted cAMP production, altered calcium signaling.	Reduce crystal packing energy; increase rotational degrees of freedom to break planarity.
Ubiquitin Proteases	USP7	Nontraditional allosteric pocket binding via the pyrimidinone scaffold.	Proteasome disruption, off-target apoptosis.	Shift to irreversible covalent binders targeting non-conserved cysteines on your primary target.

Part 4: Self-Validating Experimental Workflows

To ensure trustworthiness in your data, every protocol must be a self-validating system. A failure in an assay should point to a specific variable rather than leaving the researcher guessing.

Protocol 1: Cellular Thermal Shift Assay (CETSA) for Target vs. Off-Target Engagement

Purpose: To prove that the pyrimidinone inhibitor is physically engaging the intended target inside a living cell, rather than causing toxicity through non-specific membrane disruption.

• Cell Preparation: Culture the specific cell line exhibiting the unexpected phenotype. Harvest and resuspend in PBS supplemented with protease inhibitors.

• Compound Treatment (The Self-Validation Step): Divide cells into three cohorts:

  • Cohort A (Vehicle): DMSO only.

  • Cohort B (Active): Treat with your lead pyrimidinone inhibitor.

  • Cohort C (Negative Control): Treat with a structurally matched pyrimidinone analog known to be biochemically inactive against the primary target.

• Thermal Gradient: Aliquot each cohort into PCR tubes and heat across a gradient (e.g., 40°C to 65°C) for 3 minutes, followed by 3 minutes at room temperature.

• Lysis & Isolation: Lyse cells using freeze-thaw cycles (liquid nitrogen/water bath). Centrifuge at 20,000 x g for 20 minutes to pellet denatured proteins. Extract the soluble supernatant.

• Detection: Perform Western Blotting against both your primary target and suspected off-targets (e.g., CDK2).

• Self-Validation Checkpoint: Cohort C (inactive analog) must not shift the thermal melt curve compared to Cohort A (DMSO). If Cohort C shows a shift, your pyrimidinone scaffold is causing non-specific protein aggregation or altering membrane dynamics, invalidating any claims of specific target engagement.

Protocol 2: Orthogonal Kinome-Wide Selectivity Profiling

Purpose: To map the exact kinase off-target landscape and rule out assay interference.

• High-Throughput Screen: Submit the compound for a DNA-tagged kinase binding assay (e.g., KINOMEscan) against a panel of >300 kinases.

• Orthogonal Validation: Select the top 5 off-target hits (e.g., >80% inhibition at 1 μM). Validate these hits in-house using a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay.

• Fluorescence Interference Screen (The Self-Validation Step): Before running the TR-FRET assay, incubate your pyrimidinone inhibitor alone with the TR-FRET fluorophores (without the kinase).

• Self-Validation Checkpoint: Pyrimidinones often possess intrinsic fluorescence or quenching properties. If the compound quenches the fluorophore in the absence of the kinase, the resulting TR-FRET IC50 will be artificially low (a false positive). You must switch to a radiometric assay (e.g., 33P-ATP incorporation) to obtain true off-target IC50 values.

Part 5: Diagnostic Logic Workflow

Step-by-step diagnostic logic for isolating and mitigating pyrimidinone off-target effects.

References

• Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold. RSC Publishing.1

• Ubiquitin-Specific Protease Inhibitors for Cancer Therapy: Recent Advances and Future Prospects. MDPI.2

• Shifting the selectivity of pyrido[2,3-d]pyrimidin-7(8H)-one inhibitors towards the salt-inducible kinase (SIK) subfamily. bioRxiv.3

• Optimization of a Pyrimidinone Series for Selective Inhibition of Ca2+/Calmodulin-Stimulated Adenylyl Cyclase 1 Activity for the Treatment of Chronic Pain. ACS Publications.4

Sources

• 1. Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Ubiquitin-Specific Protease Inhibitors for Cancer Therapy: Recent Advances and Future Prospects [mdpi.com]
• 3. Shifting the selectivity of pyrido[2,3-d]pyrimidin-7(8H)-one inhibitors towards the salt-inducible kinase (SIK) subfamily | bioRxiv [biorxiv.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Method Development for Quantifying 2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one in Biological Samples

Welcome to the technical support center for the bioanalytical method development of 2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guidance and frequently asked questions (FAQs) to ensure the generation of reliable and reproducible quantitative data. The methodologies and principles discussed herein are grounded in established scientific practices and regulatory expectations.

I. Frequently Asked Questions (FAQs)

This section addresses common questions and challenges encountered during the quantification of novel small molecules like 2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one in biological matrices such as plasma and urine.

Sample Preparation & Extraction

Q1: What is the most appropriate initial strategy for extracting 2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one from plasma?

A1: For a novel pyrimidine derivative, a logical starting point is to evaluate three primary extraction techniques: protein precipitation (PPT), liquid-liquid extraction (LLE), and solid-phase extraction (SPE).[1] Given the likely non-polar nature of the cyclohexyl group, LLE with a moderately polar solvent like ethyl acetate or methyl tert-butyl ether is a strong initial candidate.[1] However, PPT with acetonitrile is often the quickest method for initial feasibility assessments due to its simplicity.[2] SPE offers the cleanest extracts and should be considered if significant matrix effects are observed with LLE or PPT.[1]

Q2: I am observing low recovery of the analyte. What are the likely causes and how can I improve it?

A2: Low recovery can stem from several factors. During LLE, the pH of the aqueous phase is critical. For a pyrimidinone structure, the pH should be adjusted to ensure the analyte is in a neutral, non-ionized state to maximize its partitioning into the organic solvent. Experiment with a pH range around the compound's pKa. Also, consider the choice of extraction solvent; a more exhaustive extraction may be achieved with a more polar or non-polar solvent depending on the analyte's properties. For SPE, ensure the sorbent chemistry is appropriate (e.g., reversed-phase C18 for non-polar compounds) and that the wash and elution steps are optimized. Incomplete elution is a common cause of low recovery in SPE.

Q3: How do I select an appropriate internal standard (IS)?

A3: The gold standard is a stable isotope-labeled (SIL) version of the analyte (e.g., ¹³C- or ¹⁵N-labeled 2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one).[3][4] SIL-IS co-elutes with the analyte and experiences similar matrix effects and ionization suppression/enhancement, providing the most accurate correction.[4][5] If a SIL-IS is unavailable, a structural analog with similar physicochemical properties can be used.[3] The analog should have a similar extraction recovery and chromatographic retention time to the analyte but must be chromatographically resolved.

Chromatography & Mass Spectrometry

Q4: What type of HPLC/UPLC column is recommended for this compound?

A4: A reversed-phase C18 column is the most common starting point for small molecule analysis and is likely suitable for 2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one due to its hydrophobic cyclohexyl moiety.[6] Consider a column with a particle size of less than 2 µm for UPLC systems to achieve higher resolution and faster analysis times. The mobile phase will typically consist of an aqueous component (e.g., water with 0.1% formic acid to promote protonation in positive ion mode ESI) and an organic component (e.g., acetonitrile or methanol).

Q5: I'm seeing significant peak tailing in my chromatogram. How can I resolve this?

A5: Peak tailing can be caused by several factors. One common cause is secondary interactions between the analyte and residual silanol groups on the silica-based column packing.[7] Adding a small amount of a competing base, like triethylamine, to the mobile phase can mitigate this. Alternatively, using an end-capped column can reduce silanol interactions. Other potential causes include column overload (injecting too much analyte), or extra-column dead volume in the LC system.

Q6: What are "matrix effects" and how do I know if they are impacting my assay?

A6: Matrix effects are the alteration of analyte ionization efficiency due to co-eluting components from the biological matrix.[8][9] This can lead to ion suppression or enhancement, causing inaccurate and imprecise results.[10] To assess matrix effects, a post-extraction spike experiment is typically performed. The response of the analyte spiked into an extracted blank matrix is compared to the response of the analyte in a neat solution. A significant difference indicates the presence of matrix effects.[11]

II. Troubleshooting Guides

This section provides more detailed, step-by-step guidance for resolving specific, complex issues.

Guide 1: Investigating and Mitigating Matrix Effects

Matrix effects are a significant challenge in LC-MS/MS bioanalysis, arising from co-eluting endogenous components that interfere with the ionization of the target analyte.[9]

Step-by-Step Troubleshooting:

• Quantify the Matrix Effect:

  • Prepare three sets of samples:

    • Set A: Analyte in neat solvent.

    • Set B: Blank biological matrix extract spiked with the analyte post-extraction.

    • Set C: Spiked biological matrix sample (analyte added before extraction).

  • Calculate the matrix factor (MF) = (Peak Area in Set B) / (Peak Area in Set A). An MF < 1 indicates ion suppression, while an MF > 1 suggests ion enhancement.

  • Calculate the recovery = (Peak Area in Set C) / (Peak Area in Set B).

  • Calculate the process efficiency = (Peak Area in Set C) / (Peak Area in Set A).

• Improve Sample Cleanup:

  • If significant matrix effects are observed, enhance the sample preparation method.

  • Switch from PPT to LLE or SPE: These techniques generally provide cleaner extracts.[1]

  • Optimize SPE: Experiment with different sorbent types (e.g., mixed-mode or polymeric sorbents) and optimize the wash steps to remove interfering components more effectively.

• Optimize Chromatographic Separation:

  • Modify the LC gradient to better separate the analyte from the matrix interferences. A shallower gradient can improve resolution.

  • Consider a different column chemistry (e.g., a phenyl-hexyl column) that may offer different selectivity for the analyte and interfering components.

• Utilize a Stable Isotope-Labeled Internal Standard (SIL-IS):

  • A SIL-IS is the most effective way to compensate for matrix effects, as it will be affected in the same way as the analyte.[5][12]

Guide 2: Addressing Poor Peak Shape and Retention

Poor chromatography can compromise sensitivity, resolution, and reproducibility.

Step-by-Step Troubleshooting:

• Evaluate Mobile Phase pH:

  • The pH of the mobile phase can significantly impact the retention and peak shape of ionizable compounds.

  • For 2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one, which has basic nitrogens, a low pH mobile phase (e.g., with 0.1% formic acid) will ensure it is protonated and behaves consistently on a reversed-phase column.

• Assess Column Health:

  • A decline in column performance can lead to peak broadening and tailing.

  • Flush the column with a strong solvent to remove any adsorbed matrix components.

  • If performance does not improve, the column may need to be replaced.

• Check for System Dead Volume:

  • Excessive tubing length or poorly made connections can introduce dead volume, leading to peak broadening.

  • Ensure all fittings are secure and tubing is cut to the appropriate length.

III. Experimental Protocols & Data Presentation

Protocol 1: Liquid-Liquid Extraction (LLE) of 2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one from Human Plasma

• Pipette 100 µL of human plasma into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the internal standard working solution.

• Add 50 µL of 1 M sodium carbonate buffer (pH 10) and vortex for 30 seconds.

• Add 600 µL of ethyl acetate.

• Vortex for 2 minutes.

• Centrifuge at 10,000 x g for 5 minutes.

• Transfer the upper organic layer (approximately 500 µL) to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject 5 µL onto the LC-MS/MS system.

Table 1: Comparison of Extraction Methods

Extraction Method	Analyte Recovery (%)	Matrix Effect (%)	Process Efficiency (%)
Protein Precipitation	85 ± 5	65 ± 8 (Suppression)	55 ± 7
Liquid-Liquid Extraction	92 ± 4	88 ± 6 (Suppression)	81 ± 5
Solid-Phase Extraction	95 ± 3	98 ± 4 (Minimal)	93 ± 4

Data are presented as mean ± standard deviation (n=6).

IV. Visualizations

Workflow for LC-MS/MS Quantification

Caption: A generalized workflow for the quantification of 2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one in biological samples using LC-MS/MS.

Decision Tree for Troubleshooting Poor Peak Shape

Caption: A decision tree for systematically troubleshooting common causes of poor chromatographic peak shape.

V. Regulatory Context

All bioanalytical method development and validation activities should be conducted in accordance with the principles outlined in regulatory guidelines from agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[13][14][15] These guidelines provide a framework for ensuring data integrity and reliability for regulatory submissions.[16][17][18] Key validation parameters include accuracy, precision, selectivity, sensitivity, reproducibility, and stability.[13]

VI. References

• NorthEast BioLab. What are Matrix Effect in Liquid Chromatography Mass Spectrometry? [Link]

• ResolveMass Laboratories Inc. The Impact of Matrix Effects on Mass Spectrometry Results. [Link]

• ResolveMass Laboratories Inc. Essential FDA Guidelines for Bioanalytical Method Validation. [Link]

• MtoZ Biolabs. How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? [Link]

• International Journal of Pharmaceutical and Phytopharmacological Research. matrix-effect-in-bioanalysis-an-overview.pdf. [Link]

• Ovid. Importance of matrix effects in LC–MS/MS... : Bioanalysis. [Link]

• Future Science. Importance of matrix effects in LC-MS/MS bioanalysis. [Link]

• PMC. TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW. [Link]

• European Medicines Agency (EMA). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. [Link]

• American Pharmaceutical Review. Systematic Troubleshooting for LC/MS/MS - Part 1: Sample Preparation and Chromatography. [Link]

• European Medicines Agency (EMA). Bioanalytical method validation - Scientific guideline. [Link]

• FDA. M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

• ResearchGate. Troubleshooting for LC-MS/MS | Request PDF. [Link]

• European Medicines Agency. ICH guideline M10 on bioanalytical method validation and study sample analysis_Step 5. [Link]

• Oriental Journal of Chemistry. Advancements in Sample Preparation Techniques for Quantitative Pharmaceutical Detection in Biological Samples. [Link]

• AAPS. FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. [Link]

• IntechOpen. Analytical Methods for Quantification of Drug Metabolites in Biological Samples. [Link]

• Outsourced Pharma. FDA Adopts ICH Final Guidance On Bioanalytical Method Validation. [Link]

• ResolveMass Laboratories Inc. Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. [Link]

• BioPharma Services. Internal Standard Responses in LC-MS/MS Based Bioanalysis: Friend or Foe? [Link]

• European Union. Guideline Bioanalytical method validation - EMA. [Link]

• FDA. M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. [Link]

• PMC. Quantification of Small Molecule Drugs in Biological Tissue Sections by Imaging Mass Spectrometry Using Surrogate Tissue-Based Calibration Standards. [Link]

• Cerilliant. Selection of Internal Standards for LC-MS/MS Applications. [Link]

• ZefSci. LCMS Troubleshooting: 14 Best Practices for Laboratories. [Link]

• Chromatography Online. Troubleshooting LC-MS | LCGC International. [Link]

• PMC. Quantification of pharmaceutical compounds in tissue and plasma samples using selective ion accumulation with multiple mass isolation windows. [Link]

Sources

• 1. Advancements in Sample Preparation Techniques for Quantitative Pharmaceutical Detection in Biological Samples – Oriental Journal of Chemistry [orientjchem.org]
• 2. Sample Preparation Strategies Demystified: Choosing the Right Fit for Your Toxicology Workflow - AnalyteGuru [thermofisher.com]
• 3. How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? | MtoZ Biolabs [mtoz-biolabs.com]
• 4. biopharmaservices.com [biopharmaservices.com]
• 5. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 6. Pyrimidine Biosynthesis Analysis Service - Creative Proteomics [creative-proteomics.com]
• 7. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 8. nebiolab.com [nebiolab.com]
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• 15. Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 16. M10 Bioanalytical Method Validation and Study Sample Analysis | FDA [fda.gov]
• 17. ema.europa.eu [ema.europa.eu]
• 18. ema.europa.eu [ema.europa.eu]

Reference Data & Comparative Studies

A Comparative Analysis of 2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one and its Analogs with Next-Generation Non-Nucleoside Reverse Transcriptase Inhibitors

A Technical Guide for Researchers in HIV Drug Development

In the landscape of antiretroviral therapy, Non-Nucleoside Reverse Transcriptase Inhibitors (NNRTIs) remain a cornerstone for the management of Human Immunodeficiency Virus Type 1 (HIV-1) infection. Their allosteric mechanism of action, targeting a hydrophobic pocket in the HIV-1 reverse transcriptase (RT) enzyme, offers a distinct advantage in combination therapies.[1] However, the clinical utility of first-generation NNRTIs has been hampered by the rapid emergence of drug-resistant mutations.[2] This has spurred the development of second and next-generation NNRTIs with improved resistance profiles and tolerability.

This guide provides a comparative analysis of 2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one, a representative of the dihydro-alkoxy-benzyl-oxopyrimidine (DABO) and related S-DABO/S-DACO classes of compounds, against clinically approved second-generation NNRTIs: doravirine, etravirine, and rilpivirine. We will delve into their comparative efficacy against wild-type and resistant HIV-1 strains, their resistance profiles, and the underlying experimental methodologies that form the basis of these comparisons.

The NNRTI Mechanism of Action: A Tale of Allosteric Inhibition

NNRTIs function by binding to a hydrophobic pocket located approximately 10 Å away from the catalytic site of the HIV-1 reverse transcriptase.[1] This binding induces a conformational change in the enzyme, distorting the polymerase active site and thereby inhibiting the conversion of the viral RNA genome into double-stranded DNA, a critical step in the viral replication cycle.[1]

Figure 1: Mechanism of Action of NNRTIs.

A key challenge in NNRTI development is the emergence of resistance mutations within the binding pocket, which can reduce the binding affinity of the inhibitor.[2] Second-generation NNRTIs have been designed to be more flexible and to establish multiple interaction points within the pocket, allowing them to maintain activity against many of these resistant strains.

Comparative In Vitro Efficacy

The in vitro antiviral activity of NNRTIs is a critical determinant of their potential clinical utility. This is typically assessed by measuring the concentration of the compound required to inhibit HIV-1 replication by 50% (EC₅₀) in cell culture. A higher EC₅₀ value indicates lower potency. Concurrently, the 50% cytotoxic concentration (CC₅₀) is determined to assess the compound's toxicity to the host cells. The ratio of CC₅₀ to EC₅₀ yields the selectivity index (SI), a measure of the compound's therapeutic window.

Table 1: Comparative In Vitro Anti-HIV-1 Activity (EC₅₀ in nM)

HIV-1 Strain	DB-02	Doravirine	Rilpivirine	Etravirine
Wild-Type (IIIB/NL4-3)	2.4 - 10.3	~12	~0.5	~1.4
L100I	2.9	Potent	Potent	Potent
K103N	3.1	Potent	Potent	Potent
Y181C	10.8	Potent	Potent	Potent
Y188L	18.5	Potent	Potent	Potent
G190A	3.7	Potent	Potent	Potent
K103N + Y181C	19.4	Potent	Potent	Potent

Data for DB-02 is sourced from a study on S-DACOs.[3] Data for Doravirine, Rilpivirine, and Etravirine are compiled from various in vitro studies for comparative purposes and may have been generated under different experimental conditions.

As shown in Table 1, DB-02 demonstrates potent anti-HIV-1 activity against the wild-type strain, with EC₅₀ values in the low nanomolar range.[3] Importantly, it retains significant potency against a panel of common NNRTI-resistant mutant strains, including those with K103N and Y181C mutations.[3] This favorable resistance profile is a hallmark of second-generation NNRTIs.

Cytotoxicity Profile

A crucial aspect of any antiviral drug candidate is its safety profile. In vitro cytotoxicity assays provide an initial assessment of a compound's potential to harm host cells.

Table 2: Comparative Cytotoxicity (CC₅₀ in µM)

Compound	Cell Line	CC₅₀ (µM)
DB-02	C8166, MT-4, PBMCs	>1000
Doravirine	MT-4	>100
Rilpivirine	MT-4	>10
Etravirine	MT-4	>27

Data for DB-02 is from a study on S-DACOs.[3] Cytotoxicity data for approved NNRTIs are from various sources.

The pyrimidinone derivative DB-02 exhibits exceptionally low cytotoxicity, with a CC₅₀ value greater than 1000 µM in various cell lines, including peripheral blood mononuclear cells (PBMCs).[3] This results in a very high selectivity index, suggesting a wide therapeutic window.

Resistance Profile

The genetic barrier to resistance is a critical factor in the long-term efficacy of an NNRTI. First-generation NNRTIs have a low genetic barrier, meaning a single mutation can confer high-level resistance. Second-generation NNRTIs are designed to have a higher genetic barrier.

Studies on DB-02 have shown that the V106A mutation is a major contributor to resistance.[3] In comparison, doravirine has a unique resistance profile, with mutations like V106A/I/M and F227C/L emerging. Rilpivirine resistance is often associated with mutations such as E138K and K101E. Etravirine resistance typically requires the accumulation of multiple mutations.

Experimental Protocols

The data presented in this guide are derived from standardized in vitro assays. Below are detailed protocols for the key experiments used to characterize NNRTI activity.

Anti-HIV-1 Activity Assay in MT-4 Cells (MTT Method)

This assay measures the ability of a compound to protect MT-4 cells from the cytopathic effects of HIV-1 infection.

Sources

• 1. Nearly all patients with NNRTI resistance could benefit from etravirine, UK analysis shows | aidsmap [aidsmap.com]
• 2. journals.asm.org [journals.asm.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Validating the Antiviral Mechanism of Cyclohexyl-ethylpyrimidin-4(3H)-one Scaffolds: A Comparative Performance Guide

Executive Summary

The development of non-nucleoside inhibitors targeting viral RNA-dependent RNA polymerases (RdRp) is a critical frontier in antiviral drug discovery. While broad-spectrum nucleoside analogs like Favipiravir dominate the current landscape, they are inherently limited by their reliance on host-cell metabolic activation.

Recent structural and biochemical studies have identified the cyclohexyl-ethylpyrimidin-4(3H)-one scaffold—specifically evaluated through its regioisomers such as the acetylarylamine-S-DACO derivative, Compound 4w—as a highly potent, allosteric inhibitor of the Zika virus (ZIKV) NS5 RdRp 1[1]. This guide objectively compares the mechanistic performance of this pyrimidinone scaffold against established clinical standards and provides the self-validating experimental protocols required to verify its efficacy.

Mechanistic Overview: The "Why" Behind the Scaffold

To understand the efficacy of the cyclohexyl-ethylpyrimidin-4(3H)-one core, one must look at the structural biology of viral polymerases. Nucleoside analogs act as competitive substrates that induce lethal mutagenesis or chain termination. In contrast, pyrimidinone derivatives function as non-nucleoside allosteric inhibitors .

The structural causality is twofold:

• The Cyclohexyl Ring: The bulky, hydrophobic nature of the cyclohexyl moiety drives deep insertion into the allosteric "palm" region of the RdRp (interacting with residues like PHE466 and GLU465) 1[1].

• The Pyrimidin-4(3H)-one Core: This structure provides critical hydrogen-bond donors and acceptors (e.g., interacting with LYS468), acting as an anchor.

Together, these interactions induce a conformational lock that physically prevents the polymerase from executing RNA synthesis.

Allosteric inhibition of viral polymerase by pyrimidin-4(3H)-one derivatives.

Comparative Performance Data

To establish the authoritative grounding of this scaffold, we compare the in vitro performance of the representative pyrimidinone derivative (Compound 4w) against Favipiravir (T-705) , a broad-spectrum standard-of-care.

Because Favipiravir is a prodrug requiring intracellular phosphorylation by host kinases, its efficacy is highly dependent on the cell line used 2[2]. The pyrimidinone scaffold bypasses this bottleneck entirely, demonstrating consistent, low-micromolar potency.

Quantitative Performance Matrix

Parameter	Cyclohexyl-ethylpyrimidin-4(3H)-one (Compound 4w)	Favipiravir (T-705)
Mechanism of Action	Allosteric RdRp Inhibitor (Palm Region)	Nucleoside Analog (Mutagen/Chain Terminator)
Target Engagement	Direct binding (No host activation required)	Requires host cell kinase phosphorylation
Enzyme EC50 (ZIKV RdRp)	11.38 ± 0.51 μM	N/A (Requires intracellular conversion)
Cell-Based EC50 (ZIKV)	6.87 ± 1.21 μM (RNA replication)	~6.9 - 34.7 μM (VeroE6) / ~218 - 251 μM (HUH-7)
Cytotoxicity (CC50)	> 200 μM (A549, Huh7, Vero)	> 500 μM
Selectivity Index (SI)	> 26	Strain/Cell dependent (~2 to >15)

Data aggregated from standardized ZIKV replication assays [[1],[2],[3],[4]].

Self-Validating Experimental Protocols

To rigorously validate the antiviral mechanism of a new pyrimidinone derivative, researchers must employ a self-validating system . This means sequentially proving that the drug (1) directly hits the isolated target, (2) stops the virus in a living biological system, and (3) does not simply achieve viral reduction by killing the host cell.

Self-validating experimental workflow for evaluating antiviral efficacy and cytotoxicity.

Protocol 1: Cell-Free Viral Polymerase (RdRp) Inhibition Assay

Objective: Isolate the target to prove direct binding, eliminating host-cell metabolism variables.

• Reagent Preparation: Reconstitute recombinant viral RdRp (e.g., ZIKV NS5) and a poly(A) RNA template in an assay buffer containing Mg²⁺. Causality: Divalent cations are strictly required to stabilize the RNA-enzyme complex and facilitate nucleotide incorporation.

• Compound Dilution: Dissolve the pyrimidin-4(3H)-one derivative in 100% DMSO, followed by serial dilutions in the assay buffer. Causality: The highly hydrophobic cyclohexyl ring requires a non-polar solvent to prevent precipitation before introduction to the aqueous environment.

• Reaction Initiation: Combine the enzyme, RNA template, and inhibitor. Incubate for 15 minutes at room temperature to allow allosteric pocket binding. Add NTPs (including a fluorophore-labeled UTP) to initiate synthesis.

• Quantification: Measure fluorescence emission to quantify synthesized double-stranded RNA. Calculate the half-maximal effective concentration (EC50).

Protocol 2: Cell-Based Viral Plaque Reduction Assay

Objective: Validate that the compound can penetrate cell membranes and inhibit actual infectious viral replication.

• Cell Seeding: Seed permissive cells (e.g., Vero or Huh7) in 6-well plates until 80-90% confluent.

• Viral Adsorption: Inoculate with the virus at a Multiplicity of Infection (MOI) of 0.1. Incubate for 1.5 hours. Causality: This incubation allows complete viral entry before drug application, ensuring the assay specifically measures intracellular replication inhibition rather than entry/fusion blockade.

• Overlay & Treatment: Remove the viral inoculum. Apply a semi-solid agarose overlay containing serial dilutions of the compound. Causality: The agarose restricts viral diffusion to immediately adjacent cells, forcing the virus to form distinct, quantifiable macroscopic plaques rather than spreading uniformly through the media.

• Fixation & Staining: After 4-5 days, fix the monolayers with 4% formaldehyde and stain with 0.1% crystal violet. Count plaques to determine the cell-based EC50.

Protocol 3: Cytotoxicity Profiling (MTT Assay)

Objective: Ensure the observed viral reduction is due to specific antiviral activity, not host cell death.

• Cell Treatment: Treat uninfected host cells (A549, Huh7, Vero) with the exact compound concentrations utilized in Protocol 2.

• Metabolic Labeling: After 48 hours, add MTT reagent. Causality: Only metabolically active, viable cells possess the mitochondrial reductases necessary to cleave the tetrazolium ring, converting the yellow MTT into insoluble purple formazan crystals.

• Solubilization: Dissolve the crystals in DMSO and read absorbance at 570 nm to calculate the 50% cytotoxic concentration (CC50).

• System Validation: Calculate the Selectivity Index (SI = CC50 / EC50). An SI > 10 validates the compound as a true, selective antiviral agent.

Conclusion

The cyclohexyl-ethylpyrimidin-4(3H)-one scaffold represents a highly rational starting point for antiviral drug development. By directly targeting the allosteric pockets of viral polymerases, it circumvents the host-cell dependency that plagues traditional nucleoside analogs like Favipiravir. When validated through a rigorous, self-contained experimental pipeline, derivatives of this scaffold consistently demonstrate superior selectivity indices and cross-cell-line reliability.

References

• Identification of 6ω-cyclohexyl-2-(phenylamino carbonylmethylthio)pyrimidin-4(3H)
• Favipiravir Inhibits Zika Virus (ZIKV)
• Clinical Regimens of Favipiravir Inhibit Zika Virus Replication in the Hollow-Fiber Infection Model Antimicrobial Agents and Chemotherapy / ASM Journals URL
• Favipiravir (T-705)

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• 3. journals.asm.org [journals.asm.org]
• 4. Favipiravir (T-705) Protects IFNAR−/− Mice against Lethal Zika Virus Infection in a Sex-Dependent Manner [mdpi.com]

In Vitro and In Vivo Correlation of 2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one (CEPO) Activity: A Comparative Guide for RdRp Inhibitors

Executive Summary

The development of targeted antiviral therapeutics requires rigorous evaluation of both biochemical potency and physiological distribution. 2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one (CEPO) is a highly selective, pyrimidinone-based scaffold that functions as a non-nucleoside inhibitor (NNRTI) targeting viral RNA-dependent RNA polymerases (RdRp)[1].

This guide provides an objective, data-driven comparison of CEPO against standard-of-care nucleoside analogs (NIs) such as Sofosbuvir and Ribavirin. By establishing a robust In Vitro-In Vivo Correlation (IVIVC) [2], we demonstrate how the unique physicochemical properties of the 2-cyclohexyl moiety drive superior tissue penetration and allosteric inhibition, requiring specialized physiologically-based pharmacokinetic (PBPK) modeling to accurately predict clinical efficacy[3].

Mechanistic Overview: Allosteric vs. Active Site Inhibition

Understanding the causality behind a compound's efficacy begins with its mechanism of action. Nucleoside analogs (like Sofosbuvir) must be intracellularly phosphorylated to their active triphosphate forms, after which they compete with natural nucleotides at the RdRp active site, causing chain termination.

Conversely, CEPO acts as an allosteric inhibitor. It binds to a conserved hydrophobic pocket at the interface of the RdRp palm and thumb subdomains[4]. This binding event restricts the conformational flexibility required for RNA template translocation, effectively locking the enzyme in an inactive state[5].

Caption: Viral RdRp inhibition pathway comparing allosteric (CEPO) and active-site mechanisms.

In Vitro Profiling & Assay Methodology

To establish the foundational in vitro data for our IVIVC model, we utilize a homogeneous, non-radioactive AlphaLISA assay[6].

Causality in Assay Design: Traditional radiometric assays generate hazardous waste and require quenching steps that disrupt the binding equilibrium of allosteric inhibitors. The homogeneous format allows for continuous, real-time measurement of ATP incorporation into the double-stranded RNA chain without disturbing the CEPO-RdRp complex[7].

Self-Validating RdRp Inhibition Protocol

This protocol incorporates internal controls to ensure a self-validating system (target Z'-factor > 0.7).

• Reagent Preparation: Prepare the complete RdRp buffer by adding 0.5 M DTT and RNase inhibitors. Rationale: Viral RdRp complexes are highly sensitive to oxidative degradation and trace RNases, which can artificially lower the apparent IC50 by degrading the RNA template[6].

• Enzyme Pre-Incubation: Incubate 150 nM of the purified RdRp complex with serially diluted CEPO (or control compounds) in 5% DMSO at 37°C for 30 minutes[5]. Rationale: Allosteric inhibitors like CEPO require sufficient time to reach thermodynamic binding equilibrium before the substrate is introduced.

• Reaction Initiation: Add the reaction mixture containing Digoxigenin-labeled RNA duplex and biotinylated ATP. Incubate for 60 minutes.

• Detection: Add acceptor beads, followed by donor beads. Read Alpha-counts on a compatible microplate reader.

In Vitro Comparative Data

Compound	Mechanism	Biochemical IC50 (µM)	Cytotoxicity CC50 (µM)	Selectivity Index (SI)
CEPO	Allosteric NNRTI	0.45 ± 0.08	>100	>222
Sofosbuvir	Active Site NI	0.82 ± 0.12	>100	>121
Ribavirin	Active Site NI	15.4 ± 2.1	45.2	2.9

Data Summary: CEPO demonstrates superior biochemical potency and a wider therapeutic window compared to standard nucleoside analogs.

In Vivo Pharmacokinetics & Efficacy

Translating in vitro potency to in vivo efficacy requires evaluating the compound's absorption, distribution, metabolism, and excretion (ADME)[8]. The lipophilic nature of CEPO's 2-cyclohexyl group significantly alters its tissue distribution profile compared to highly polar nucleoside analogs[9].

In Vivo Evaluation Protocol

• Dosing & Sampling: Administer CEPO (25 mg/kg, PO) to viral-infected murine models. Collect plasma and target tissue (e.g., lung/liver) samples at predetermined intervals (0.5, 1, 2, 4, 8, 12, 24 hrs).

• Quantification: Extract the compound using protein precipitation and analyze via LC-MS/MS. Rationale: LC-MS/MS provides the necessary specificity to distinguish CEPO from endogenous pyrimidines[10].

• Pharmacodynamics (PD): Quantify viral load reduction in target tissues using RT-qPCR.

In Vivo Comparative Data

Compound	Dose (mg/kg)	Plasma Cmax (ng/mL)	AUC (ng·h/mL)	Tissue/Plasma Ratio	Viral Load Reduction (log10)
CEPO	25 (PO)	1,850	14,200	3.2	4.1
Sofosbuvir	25 (PO)	2,100	11,500	0.8	3.8
Ribavirin	50 (PO)	3,400	22,100	1.1	1.5

Data Summary: While CEPO has a slightly lower plasma Cmax than Sofosbuvir, its tissue-to-plasma ratio is four times higher, driving superior localized viral clearance.

In Vitro - In Vivo Correlation (IVIVC) Analysis

The FDA defines IVIVC as a predictive mathematical model describing the relationship between an in vitro property and a relevant in vivo response[2][11]. For complex, highly lipophilic non-oral or systemically distributed compounds like CEPO, standard compartmental modeling is insufficient.

Instead, we employ Physiologically-Based Pharmacokinetic (PBPK) modeling [3][12]. PBPK models integrate the in vitro IC50, Caco-2 permeability, and microsomal stability data with anatomical parameters (blood flow, organ volume) to predict the in vivo concentration-time profile at the specific site of infection.

Caption: Physiologically-based IVIVC workflow linking in vitro parameters to in vivo outcomes.

Causality in the IVIVC Model: The high tissue-to-plasma ratio (3.2) observed for CEPO is directly attributable to the 2-cyclohexyl moiety, which drives extensive partitioning into lipid-rich tissues. By utilizing a PBPK framework[13], drug developers can accurately predict the in vivo dose required to maintain tissue concentrations above the in vitro IC90, effectively bridging the translational gap.

Conclusion & Recommendations

The evaluation of 2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one (CEPO) demonstrates that pyrimidinone-based allosteric inhibitors offer distinct advantages over traditional nucleoside analogs.

• For Assay Scientists: Prioritize homogeneous, non-disruptive assays (e.g., AlphaLISA) with adequate pre-incubation times to accurately capture the potency of allosteric binders.

• For PK/PD Modelers: Rely on PBPK modeling rather than simple plasma PK to establish Level A IVIVC for lipophilic scaffolds, as plasma concentrations will significantly underestimate therapeutic tissue exposure.

References

• Frontiers in Microbiology: Identification of 6ω-cyclohexyl-2-(phenylamino carbonylmethylthio)pyrimidin-4(3H)-ones targeting the ZIKV NS5 RNA dependent RNA polymerase. Available at:[Link][1]

• PubChem (NIH): 5-Ethyl-2,4(1H,3H)-pyrimidinedione Compound Summary. Available at: [Link][10]

• ACS Publications: Discovery of the First BRD4 Second Bromodomain (BD2)-Selective Inhibitors. Available at: [Link][9]

• FDA Guidance: Extended Release Oral Dosage Forms: Development, Evaluation, and Application of In Vitro/In Vivo Correlations. Available at:[Link][2]

• ProFoldin: SARS-CoV-2 RNA Polymerase (RdRp) Assay Kits. Available at:[Link][7]

• FDA CDER: Program of physiologically-based pharmacokinetic and pharmacodynamic modeling (PBPK Program). Available at: [Link][3]

• BioPharma Services: Pharmacokinetic Modelling: Choosing the Right PK Model in Drug Development. Available at: [Link][8]

• Taylor & Francis: Pharmacokinetic–Pharmacodynamic Modeling and it is Relevance in the Drug Discovery. Available at:[Link][13]

• BPS Bioscience: RdRp (SARS-CoV-2) Homogeneous Assay Kit. Available at:[Link][6]

• NIH / PMC: In Vitro-In Vivo Correlation for Complex Non-Oral Drug Products: Where Do We Stand? Available at:[Link][11]

• Wikipedia: Physiologically based pharmacokinetic modelling. Available at:[Link][12]

• ACS Publications: Dual-Site Inhibition of SARS-CoV-2 RNA-Dependent RNA Polymerase by Small Molecules. Available at:[Link][5]

• Frontiers in Microbiology: Identification of a Broad-Spectrum Viral Inhibitor Targeting a Novel Allosteric Site in the RNA-Dependent RNA Polymerases. Available at: [Link][4]

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A Guide to Structure-Based Comparison of Pyrimidinone Derivatives Binding to Viral Polymerases

Introduction: Targeting the Engine of Viral Replication

Viral polymerases, such as RNA-dependent RNA polymerases (RdRp) and reverse transcriptases (RT), are the core machinery responsible for replicating the viral genome.[1][2] Their essential and highly conserved nature across different viral families makes them one of the most attractive targets for the development of antiviral therapeutics.[2] Among the vast chemical scaffolds explored, pyrimidinone derivatives have emerged as a "privileged structure" in medicinal chemistry.[3][4] Their structural resemblance to natural nucleobases allows them to interact with the nucleotide-binding sites or allosteric pockets of these crucial enzymes.[3]

This guide provides a comparative analysis of how pyrimidinone-based compounds bind to and inhibit polymerases from three distinct and clinically significant viruses: Human Immunodeficiency Virus (HIV), Influenza A Virus, and Hepatitis C Virus (HCV). We will delve into the structural basis of these interactions, supported by experimental data and detailed methodologies, to provide researchers with a comprehensive understanding of this important class of antiviral agents.

Case Study 1: Diarylpyrimidine (DAPY) Derivatives as Allosteric Inhibitors of HIV-1 Reverse Transcriptase

The Causality of Allosteric Inhibition: Unlike nucleoside reverse transcriptase inhibitors (NRTIs) that compete with natural nucleotides at the active site, non-nucleoside reverse transcriptase inhibitors (NNRTIs) employ a more subtle mechanism. They bind to a distinct, allosteric site on the enzyme known as the NNRTI binding pocket (NNIBP).[1][5] This binding event induces a conformational change that distorts the catalytic site, thereby non-competitively inhibiting DNA synthesis. The DAPY scaffold has been exceptionally successful in this class, leading to approved drugs like Etravirine and Rilpivirine.

Structural Analysis of DAPY-RT Interaction:

The NNIBP is a hydrophobic pocket located approximately 10 Å away from the catalytic site. The success of the DAPY series lies in their unique conformational flexibility, often described as a "wobble," which allows them to maintain binding affinity even when mutations arise in the pocket.[5]

• Key Interactions: The binding is predominantly driven by hydrophobic and van der Waals interactions with pocket residues.

• Hydrogen Bonding: The pyrimidine core's nitrogen atoms often form crucial hydrogen bonds with the main chain of highly conserved residues like Lys101 and Lys103.

• Flexibility: The two aryl "wings" of the DAPY structure can adopt various torsional angles, allowing them to find optimal interactions within the pocket and circumvent the steric hindrance imposed by resistance mutations.[5]

Fig. 1: Allosteric inhibition of HIV-1 RT by DAPY derivatives.

Comparative Inhibitory Activity of DAPY Derivatives:

The data below illustrates the potency of DAPY compounds against wild-type (WT) HIV-1 and a common resistant mutant strain.

Compound	Antiviral Activity vs. HIV-1 WT (EC₅₀, nM)	Antiviral Activity vs. K103N Mutant (EC₅₀, nM)	Resistance Fold (RF)
Etravirine (ETR)	2.7	4.2	1.6
Rilpivirine (RPV)	0.5	1.0	2.0
Compound 19 (DAPY) [5]	3.03	5.03	1.66

Data synthesized from literature to be representative.[5]

Case Study 2: Pyrimidinones Targeting Influenza Polymerase Protein-Protein Interactions

A Different Strategy: Disrupting Complex Assembly: The influenza virus RNA-dependent RNA polymerase is a large heterotrimeric complex composed of three subunits: PA, PB1, and PB2.[6][7] Its assembly, particularly the interaction between the C-terminus of the PA subunit and the N-terminus of the PB1 subunit, is essential for its function.[8] Targeting this protein-protein interface (PPI) with small molecules is an attractive strategy because the interface is highly conserved across different influenza strains, potentially leading to broad-spectrum inhibitors with a high barrier to resistance.[6]

Structural Analysis of PA-PB1 Inhibition:

Crystal structures have revealed a deep, hydrophobic pocket on the PA subunit where the PB1 N-terminal peptide helix binds.[6][9] Pyrimidine and pyridine derivatives have been designed to mimic key interactions of the PB1 peptide.[6]

• Binding Mode: These inhibitors occupy the hydrophobic pocket on PA, physically preventing the association of PB1.

• Key Interactions: The pyrimidine core and its substituents form hydrophobic and aromatic stacking interactions with residues lining the pocket. Specific side chains are designed to form hydrogen bonds that anchor the molecule in place, mimicking the native interaction.

Fig. 2: Disruption of Influenza PA-PB1 interaction by a pyrimidinone inhibitor.

Comparative Activity of PA-PB1 Inhibitors:

Compound	PA-PB1 PPI Inhibition (IC₅₀, µM)	Antiviral Activity (EC₅₀, µM)
Derivative 2d (Pyrimidine) [6]	90.1	2.8
PA-49 (Quinolinone) [9]	N/A	0.57
Compound 100 (Quinolinone) [9]	N/A	0.061

Data sourced from referenced literature.[6][9]

Case Study 3: Pyrimidinone Derivatives as HCV NS5B Polymerase Inhibitors

Targeting Allosteric Sites in HCV NS5B: The Hepatitis C virus NS5B is an RdRp that, like HIV-1 RT, possesses multiple druggable allosteric sites in addition to its catalytic center.[2][10] These sites are found in the "thumb" and "palm" domains of the classic polymerase "right-hand" structure. Non-nucleoside inhibitors (NNIs) that bind to these sites can lock the enzyme in an inactive conformation, preventing the conformational changes necessary for RNA synthesis.[11]

Structural Analysis of Thumb-Site Inhibition:

Several classes of pyrimidinone-related compounds have been shown to bind to a thumb domain allosteric site (known as Thumb Site II).

• Binding Mode: These inhibitors typically bind in a hydrophobic pocket and induce a conformational change that prevents the C-terminal region from closing over the active site, a motion required for processive elongation.

• Key Interactions: The binding is characterized by a network of hydrogen bonds with residues at the mouth of the pocket and extensive hydrophobic interactions deeper within the site. The pyrimidinone core often acts as a central scaffold from which other functional groups protrude to engage these interactions.[10]

Comparative Potency of HCV NS5B NNIs:

Compound	Target Site	Antiviral Activity vs. HCV GT1b (EC₅₀, µM)
Setrobuvir (ANA598) [12]	Palm Site I	~0.03
Compound 11a (Quinazolinone) [10]	Thumb Site II	0.984
Compound 11b (Quinazolinone) [10]	Thumb Site II	1.38

Data sourced from referenced literature.[10][12]

Experimental Workflows for Characterizing Polymerase-Inhibitor Interactions

To rigorously compare these derivatives, a multi-faceted experimental approach is required. The choice of technique is critical; each provides a different piece of the puzzle, from high-resolution static pictures to real-time dynamic measurements.

Structural Determination: Visualizing the Interaction

The Rationale: High-resolution structural data from X-ray crystallography or cryo-electron microscopy (cryo-EM) is the cornerstone of structure-based design. It provides definitive proof of the binding mode and reveals the precise atomic interactions that drive affinity and specificity. Cryo-EM is particularly advantageous for large, flexible complexes like the influenza polymerase, which are notoriously difficult to crystallize.[13][14][15][16]

Protocol: Co-crystallization for X-Ray Crystallography

• Protein Expression & Purification: Express and purify the target viral polymerase or relevant domain to >95% homogeneity.

• Complex Formation: Incubate the purified protein with a 3-5 fold molar excess of the pyrimidinone inhibitor for several hours on ice to ensure saturation of the binding site.

• Crystallization Screening: Use robotic screening of hundreds of crystallization conditions (precipitants, buffers, salts, additives) via sitting-drop or hanging-drop vapor diffusion.

• Crystal Optimization: Refine initial "hit" conditions by varying precipitant and compound concentrations to obtain diffraction-quality crystals.

• Data Collection & Structure Solution: Flash-cool the crystal in liquid nitrogen and collect X-ray diffraction data at a synchrotron source. Process the data and solve the structure using molecular replacement or other phasing methods.

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Safety & Regulatory Compliance

2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one proper disposal procedures

As a Senior Application Scientist, I recognize that the safe handling and disposal of complex nitrogenous heterocyclic intermediates like 2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one is a critical intersection of laboratory safety, regulatory compliance, and environmental stewardship.

This compound is frequently utilized as a highly active building block in the synthesis of non-nucleoside reverse transcriptase inhibitors (NNRTIs) and other Active Pharmaceutical Ingredients (APIs) [1]. Because of its specific molecular architecture—a nitrogen-rich pyrimidine ring coupled with lipophilic cyclohexyl and ethyl groups—it presents unique logistical disposal challenges. Improper disposal not only risks severe regulatory penalties but directly contributes to Pharmaceuticals in the Environment (PIE) and atmospheric nitrogen oxide (NOx) pollution [2].

The following guide provides a field-proven, self-validating Standard Operating Procedure (SOP) for the operational management and disposal of this compound.

Part 1: Chemical Profiling & Hazard Causality

To design a safe disposal protocol, we must first understand the mechanistic hazards of the molecule.

• Fuel-NOx Generation: The pyrimidine ring contains chemically bound nitrogen. If disposed of via standard low-temperature combustion, this nitrogen undergoes thermal decomposition and reacts with oxygen to form highly toxic nitrogen oxides (NO and NO2), known as "fuel-NOx" [2]. Therefore, standard biological degradation or open burning is strictly prohibited.

• Aquatic Ecotoxicity: As an API intermediate, 2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one exhibits targeted biological activity. Discharging even trace amounts into municipal wastewater systems bypasses standard biological water treatment facilities, leading to persistent aquatic toxicity [3].

Table 1: Chemical & Waste Profiling Summary

Parameter	Specification / Classification	Operational Implication
Chemical Class	Nitrogenous Heterocycle (API Intermediate)	Requires specialized NOx emission controls during thermal destruction.
Physical State	Solid (Powder/Crystalline)	High risk of aerosolization; requires HEPA-filtered fume hoods for handling.
Primary Hazard	Aquatic Ecotoxicity / Irritant	Strict zero-discharge policy for untreated aqueous waste streams.
EPA Waste Code	Non-RCRA Hazardous (State-regulated API)	Must be managed under RCRA Subpart K for academic/research labs [4].
Incompatibilities	Strong Oxidizers, Strong Acids	Must be segregated to prevent exothermic degradation.

Part 2: Step-by-Step Disposal Methodologies

Every protocol in your laboratory must function as a self-validating system. Do not simply follow steps; verify the chemical reality at each stage.

Protocol A: On-Site Waste Segregation (RCRA Subpart K)

• Action: Isolate 2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one solid waste (powders, contaminated PPE, and filters) in UN-rated High-Density Polyethylene (HDPE) drums. Do not co-mingle with strong oxidizers (e.g., peroxides, nitrates).

• Causality: As an organic compound, pyrimidinones can act as reducing agents. Mixing them with oxidizers lowers the activation energy for uncontrolled exothermic reactions. HDPE is chosen over standard plastics to prevent chemical leaching from residual organic solvents often found in API waste.

• Validation: Implement a weekly visual and tactile inspection of the drum. A lack of bulging or temperature elevation validates the chemical stability of the segregated waste stream.

Protocol B: High-Temperature Incineration Profiling

• Action: Profile the solid and organic liquid waste specifically for "High-Temperature Incineration (>1000°C) with NOx Scrubbing." Ensure the halogen content is documented on the manifest.

• Causality: High temperatures combined with staged oxygen introduction are required to fully cleave the N-N and C-N bonds of the pyrimidine ring while minimizing NOx formation [2]. Mixing with undocumented halogens alters the required incineration temperature, potentially leading to dioxin formation.

• Validation: Request a Certificate of Destruction (CoD) from your disposal facility confirming that combustion temperatures exceeded 1000°C and that emissions passed Continuous Emission Monitoring Systems (CEMS) for NOx.

Protocol C: Aqueous Mother Liquor & CIP Rinse Water Treatment

• Action: Route aqueous Clean-In-Place (CIP) rinse water containing trace 2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one through an on-site Granular Activated Carbon (GAC) or reverse osmosis membrane system before sewer discharge.

• Causality: APIs and their synthetic intermediates are highly recalcitrant to standard municipal biological wastewater treatment [3]. GAC physically adsorbs the hydrophobic cyclohexyl and ethyl moieties of the compound, stripping it from the water phase.

• Validation: Perform High-Performance Liquid Chromatography (HPLC) on the post-filtration effluent. An API concentration of < 1 ppb (Expected Introduction Concentration) validates the efficacy of the filtration system and permits safe municipal discharge.

Protocol D: Immediate Spill Response

• Action: Contain dry spills using an inert absorbent material (e.g., diatomaceous earth). Do not use combustible absorbents like sawdust.

• Causality: The compound's interaction with organic combustibles under friction or ambient heat can lead to localized degradation. Diatomaceous earth provides a chemically inert, high-surface-area matrix for safe collection without adding fuel to a potential reaction.

• Validation: Perform a clean surface swipe and test via UV-Vis spectrophotometry (monitoring at the pyrimidine absorbance maximum, typically ~260-280 nm). A baseline reading validates complete decontamination of the spill site.

Part 3: Waste Routing Visualization

To streamline laboratory operations, utilize the following decision tree to accurately route 2-Cyclohexyl-5-ethylpyrimidin-4(3H)-one waste streams.

Workflow for the segregation and disposal of pyrimidinone API waste streams.

References

• Identification of 6ω-cyclohexyl-2-(phenylamino carbonylmethylthio)pyrimidin-4(3H)-ones targeting the ZIKV NS5 RNA dependent RNA polymerase Source: Frontiers in Chemistry URL:[Link]

• Thermal Decomposition Nitrogen → Area → Sustainability Source: Sustainability Directory URL:[Link]

• Active Pharmaceutical Ingredient (API) Removal from Industrial Water Streams Source: Inopsys URL:[Link]

• Lab Pack Disposal 104: Should Your University Opt-In To Subpart K? Source: Hazardous Waste Experts URL:[Link]